Benzene, 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)-

• CAS: 651-89-8

Core Science & Biosynthesis

An In-Depth Technical Guide to Benzene, 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)-

Introduction

Benzene, 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)-, also known by its IUPAC name 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene and synonym Decafluoro-p-xylene, is a highly fluorinated aromatic compound.[1][2] With the chemical formula C₈F₁₀ and a CAS Registry Number of 651-89-8, this perfluorinated derivative of p-xylene holds significant interest in fields ranging from materials science to medicinal chemistry.[1][2] The complete substitution of hydrogen atoms with fluorine imparts exceptional thermal stability, chemical resistance, and unique electronic properties.[1]

The dense fluorine sheath around the aromatic core drastically alters its reactivity compared to its hydrocarbon analog, making it a valuable, albeit specialized, building block in synthetic chemistry. This guide provides a comprehensive overview of its known properties, reactivity principles, potential applications, and safety considerations, synthesized from available technical data for researchers, chemists, and professionals in drug development.

Physicochemical and Thermodynamic Properties

The extensive fluorination of the molecule results in distinct physical and thermodynamic characteristics. The strong carbon-fluorine bonds contribute to high thermal stability, with resistance to decomposition up to approximately 400°C.[1] A summary of its key properties is presented below.

Property	Value	Unit	Source
Identifiers
IUPAC Name	1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene	-	[1]
CAS Number	651-89-8	-	[2]
Molecular Formula	C₈F₁₀	-	[2]
Physical Properties
Molecular Weight	286.07	g/mol	[1]
Boiling Point	134.5 (at 760 mmHg)	°C	[3]
Boiling Point (Joback est.)	147.11	°C	[4]
Melting Point (Joback est.)	6.53	°C	[4]
Density (Predicted)	1.65	g/cm³	[3]
Thermodynamic Data
Enthalpy of Vaporization (ΔvapH°)	28.23	kJ/mol	[4]
Enthalpy of Fusion (ΔfusH°)	24.54	kJ/mol	[4]
Standard Gibbs Free Energy of Formation (ΔfG°)	-1861.68	kJ/mol	[4]
Enthalpy of Formation (Gas, ΔfH°gas)	-2007.87	kJ/mol	[4]
Solubility & Partitioning
LogP (Octanol/Water Partition Coefficient)	4.281	-	[4]
Water Solubility (log10WS)	-5.01	mol/L	[4]

Spectroscopic and Analytical Data

Characterization of Benzene, 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)- relies on standard analytical techniques for fluorinated compounds. The National Institute of Standards and Technology (NIST) has indexed several key data sets for this molecule.[2]

• Infrared (IR) Spectrum: The IR spectrum is expected to be dominated by strong absorption bands corresponding to C-F stretching vibrations, a characteristic feature of perfluoroarenes.

• Gas Chromatography (GC): As a volatile compound, GC is a primary method for assessing its purity and for separation in complex mixtures.

• Gas Phase Ion Energetics Data: This data is crucial for mass spectrometry, providing information on ionization potential and fragmentation patterns, which are essential for structural elucidation and identification.[2]

While detailed spectra are beyond the scope of this guide, these available data types form the foundation for analytical verification of the compound.

Synthesis and Reactivity

Conceptual Synthetic Pathways

One conceptual route could start from p-xylene and proceed through a multi-step fluorination process, though controlling the reaction to achieve complete fluorination without side reactions is a significant challenge. More common industrial methods for producing fluoroaromatics often involve halogen exchange (Halex) reactions or direct fluorination using specialized reagents.[5]

Caption: Conceptual synthetic strategies for Decafluoro-p-xylene.

Core Reactivity: Nucleophilic Aromatic Substitution (SNAr)

The most defining characteristic of perfluoroarenes, including Decafluoro-p-xylene, is their high reactivity towards nucleophiles. The powerful electron-withdrawing effects of the ten fluorine atoms render the aromatic ring extremely electron-deficient. This polarity inversion, compared to electron-rich hydrocarbon benzene, facilitates Nucleophilic Aromatic Substitution (SNAr) reactions.

In an SNAr reaction, a nucleophile attacks the electron-poor aromatic ring, forming a resonance-stabilized intermediate known as a Meisenheimer complex. The subsequent departure of a fluoride ion restores aromaticity and yields the substituted product. The fluorine atoms on the ring are excellent leaving groups, and their substitution is often regioselective, influenced by the electronic effects of the trifluoromethyl groups. The CF₃ groups are strong electron-withdrawing groups, which further activate the ring towards nucleophilic attack.[6]

Caption: Generalized mechanism for SNAr on a perfluoroarene.

Potential Applications in Research and Development

The unique combination of thermal stability, chemical inertness (of the C-F bonds), and defined reactivity makes Decafluoro-p-xylene and related compounds valuable in several advanced technology sectors.

• Advanced Materials and Polymers: Its high thermal stability makes it a candidate for incorporation into high-performance polymers, enhancing their resistance to heat and chemical degradation.[1][7]

• Pharmaceuticals and Agrochemicals: Fluorine substitution is a cornerstone of modern drug design. Incorporating fluorine atoms or trifluoromethyl groups can significantly improve a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.[8] While not a drug itself, Decafluoro-p-xylene serves as a potential scaffold or intermediate for creating complex fluorinated molecules for pharmaceutical and agrochemical research.[7][9]

• Specialty Solvents and Media: Perfluorinated compounds are known for their non-polar nature and immiscibility with many common solvents, making them useful in specialized solvent systems or for creating fluorous phases in biphasic catalysis.[1]

• Electronics and Liquid Crystals: The unique electronic properties and high polarity of fluorinated aromatics have led to their use in the development of liquid crystals and other advanced electronic materials.[7]

Safety and Handling

As a highly fluorinated compound, Benzene, 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)- requires careful handling in a laboratory setting. While a specific, comprehensive safety data sheet (SDS) is not widely available, data from structurally similar compounds can provide guidance on potential hazards. The primary hazards are expected to be related to skin, eye, and respiratory irritation.

Hazard Class	GHS Hazard Statement	GHS Code	Source (Analogous Compounds)
Skin Corrosion/Irritation	Causes skin irritation	H315	[10]
Serious Eye Damage/Irritation	Causes serious eye irritation	H319	[10]
Specific Target Organ Toxicity	May cause respiratory irritation	H335	[11]

Standard Handling Protocol:

• Engineering Controls: Work in a well-ventilated fume hood to avoid inhalation of vapors.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• Disposal: Dispose of waste according to local, state, and federal regulations for chemical waste.

Conclusion

Benzene, 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)- represents a class of perfluorinated aromatic compounds with a compelling profile of high stability and unique reactivity. Its electron-deficient aromatic system, dominated by the influence of ten fluorine atoms, makes it a prime substrate for nucleophilic aromatic substitution, opening avenues for the synthesis of novel and complex fluorinated molecules. While its direct applications are still emerging, its potential as a building block in the creation of advanced polymers, pharmaceuticals, and electronic materials is significant. Continued research into the synthesis and reactivity of this and similar perfluoroarenes is essential for unlocking their full potential in science and technology.

References

[7] ResearchGate. (n.d.). Fluorinated Aromatic Compounds. Retrieved from [Link]

[4] Cheméo. (n.d.). Chemical Properties of Benzene, 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)- (CAS 651-89-8). Retrieved from [Link]

[6] ACS Omega. (n.d.). Reactions of Bifunctional Perfluoroarylsilanes with Activated C–F Bonds in Perfluorinated Arenes. Retrieved from [Link]

[12] Lyons, T. W., Guironnet, D., Findlater, M., & Brookhart, M. (2012). Synthesis of p-xylene from ethylene. Journal of the American Chemical Society, 134(38), 15708–15711. Retrieved from [Link]

[13] PMC. (n.d.). Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. Retrieved from [Link]

[2] NIST. (n.d.). Benzene, 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)-. In NIST Chemistry WebBook. Retrieved from [Link]

[14] Max-Planck-Gesellschaft. (2020, September 15). Green Chemistry - Sustainable p-xylene production. Retrieved from [Link]

[15] Chemical Reviews. (n.d.). Structure, Reactivity, and Chemistry of Fluoroalkyl Radicals. Retrieved from [Link]

[9] PMC. (n.d.). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Retrieved from [Link]

[16] Jalon Zeolite. (2025, March 14). Unlocking p-Xylene Production: Processes & Applications. Retrieved from [Link]

[17] ACS Publications. (2023, August 2). Fluorinated Organic Compounds: How to Imagine a Future. Retrieved from [Link]

[8] Taylor & Francis Online. (n.d.). The role of fluorine in medicinal chemistry. Retrieved from [Link]

[18] PMC. (n.d.). Arene-Perfluoroarene Interactions in Solution. Retrieved from [Link]

eScholarship.org. (2018, September 4). Computational Study of p‑Xylene Synthesis from Ethylene and 2,5- Dimethylfuran Catalyzed by H‑BEA. Retrieved from [Link]

[11] PubChem. (n.d.). 1,2,3,5-Tetrafluorobenzene. Retrieved from [Link]

[5] RSC Publishing. (2020, April 29). N-Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds. Retrieved from [Link]

[19] Rutgers University Technology Transfer. (2017, December 4). Synthesis of p-Xylene by Dehydroaromatization of 3-Methyleneheptane obtained from Ethylene. Retrieved from [Link]

[20] YouTube. (2012, December 27). Reacting Fluorine with Caesium - First Time on Camera. Retrieved from [Link]

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An In-depth Technical Guide to the Synthesis of 1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene, often referred to as octafluoro-p-xylene, is a highly fluorinated aromatic compound with significant potential in the development of advanced materials and pharmaceuticals. Its unique electronic properties, thermal stability, and lipophilicity, conferred by the dense fluorine substitution, make it an attractive building block for creating novel polymers, liquid crystals, and biologically active molecules. This guide provides a comprehensive overview of a logical and scientifically grounded synthetic approach to this valuable compound, intended for an audience of researchers and professionals in the chemical and pharmaceutical sciences. The methodologies presented are based on established principles of organofluorine chemistry, offering a practical pathway for its laboratory-scale preparation.

Strategic Approach to Synthesis

The synthesis of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene presents a unique challenge due to the sterically hindered and electronically demanding nature of the target molecule. A direct double trifluoromethylation of 1,2,4,5-tetrafluorobenzene is challenging to control and may lead to a mixture of products. Therefore, a more robust and stepwise approach is proposed, which leverages the conversion of methyl groups into trifluoromethyl groups—a well-established transformation in fluorine chemistry.

The proposed synthetic strategy is a multi-step process commencing with the commercially available 1,2,4,5-tetrafluorobenzene. The core of this strategy involves the introduction of two methyl groups, followed by their exhaustive halogenation and subsequent fluorination to yield the desired trifluoromethyl groups.

Part 1: Synthesis of the Key Intermediate: 1,2,4,5-Tetrafluoro-3,6-dimethylbenzene

The initial and crucial step is the introduction of two methyl groups at the 3 and 6 positions of the 1,2,4,5-tetrafluorobenzene ring. This is achieved through a directed ortho-metalation strategy, followed by electrophilic quenching.

Reaction Scheme: Dimethylation of 1,2,4,5-Tetrafluorobenzene

Caption: Proposed synthesis of the key intermediate.

Experimental Protocol: Synthesis of 1,2,4,5-Tetrafluoro-3,6-dimethylbenzene

Materials:

Reagent/Solvent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)	Volume/Mass
1,2,4,5-Tetrafluorobenzene	327-54-8	150.07	50	7.5 g
n-Butyllithium (2.5 M in hexanes)	109-72-8	64.06	110	44 mL
Methyl Iodide	74-88-4	141.94	120	7.5 mL
Tetrahydrofuran (THF), anhydrous	109-99-9	72.11	-	200 mL

Procedure:

• To a flame-dried three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 1,2,4,5-tetrafluorobenzene (7.5 g, 50 mmol) and anhydrous THF (150 mL).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (44 mL of a 2.5 M solution in hexanes, 110 mmol) dropwise via the dropping funnel over 30 minutes, maintaining the temperature below -70 °C.

• Stir the resulting solution at -78 °C for 2 hours.

• Add methyl iodide (7.5 mL, 120 mmol) dropwise to the reaction mixture at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (50 mL).

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexanes) to afford 1,2,4,5-tetrafluoro-3,6-dimethylbenzene.

Expertise & Experience Insights: The use of two equivalents of n-butyllithium is crucial for the deprotonation at both C-H positions. The low reaction temperature is essential to prevent side reactions and decomposition of the organolithium intermediates. An excess of methyl iodide ensures complete quenching of the dianion.

Part 2: Exhaustive Halogenation of the Methyl Groups

The next critical phase is the conversion of the methyl groups to trihalomethyl groups. Radical bromination using N-bromosuccinimide (NBS) under photochemical initiation is a reliable method for this transformation.

Reaction Scheme: Perbromination of 1,2,4,5-Tetrafluoro-3,6-dimethylbenzene

Caption: Exhaustive bromination of the dimethyl intermediate.

Experimental Protocol: Synthesis of 1,2,4,5-Tetrafluoro-3,6-bis(tribromomethyl)benzene

Materials:

Reagent/Solvent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)	Volume/Mass
1,2,4,5-Tetrafluoro-3,6-dimethylbenzene	-	178.12	20	3.56 g
N-Bromosuccinimide (NBS)	128-08-5	177.98	132	23.5 g
Azobisisobutyronitrile (AIBN)	78-67-1	164.21	1	164 mg
Carbon Tetrachloride (CCl4), anhydrous	56-23-5	153.82	-	150 mL

Procedure:

• In a quartz reaction vessel equipped with a reflux condenser and a magnetic stirrer, combine 1,2,4,5-tetrafluoro-3,6-dimethylbenzene (3.56 g, 20 mmol), N-bromosuccinimide (23.5 g, 132 mmol), and a catalytic amount of AIBN (164 mg, 1 mmol) in anhydrous carbon tetrachloride (150 mL).

• Irradiate the mixture with a high-pressure mercury lamp while heating to reflux.

• Monitor the reaction progress by GC-MS. Additional portions of NBS and AIBN may be required to drive the reaction to completion.

• After complete consumption of the starting material and intermediates, cool the reaction mixture to room temperature.

• Filter the mixture to remove succinimide.

• Wash the filtrate with saturated aqueous sodium thiosulfate solution (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product, 1,2,4,5-tetrafluoro-3,6-bis(tribromomethyl)benzene, can be purified by recrystallization from a suitable solvent system (e.g., hexanes/chloroform).

Trustworthiness: The progress of this reaction must be carefully monitored. Incomplete bromination will lead to a mixture of products that will be difficult to separate and will complicate the subsequent fluorination step. The use of a quartz vessel is necessary for efficient UV light penetration.

Part 3: Halogen Exchange Fluorination

The final step is the conversion of the hexabrominated intermediate to the desired octafluoro-p-xylene. This is typically achieved through a halogen exchange (HALEX) reaction using a suitable fluoride source. Antimony trifluoride (SbF₃) catalyzed by antimony pentachloride (SbCl₅) is a classic and effective reagent system for this transformation.

Reaction Scheme: Fluorination to Yield the Final Product

Caption: Final fluorination step to yield the target compound.

Experimental Protocol: Synthesis of 1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene

Materials:

Reagent/Solvent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)	Mass
1,2,4,5-Tetrafluoro-3,6-bis(tribromomethyl)benzene	-	649.55	10	6.50 g
Antimony Trifluoride (SbF₃)	7783-56-4	178.76	70	12.5 g
Antimony Pentachloride (SbCl₅)	7647-18-9	299.01	1	0.3 g

Procedure:

• Caution: This reaction should be performed in a well-ventilated fume hood with appropriate personal protective equipment, as antimony compounds are toxic and the reaction can be vigorous.

• In a flask equipped with a distillation apparatus, combine 1,2,4,5-tetrafluoro-3,6-bis(tribromomethyl)benzene (6.50 g, 10 mmol) and antimony trifluoride (12.5 g, 70 mmol).

• Carefully add a catalytic amount of antimony pentachloride (0.3 g, 1 mmol).

• Slowly heat the reaction mixture. The product, being volatile, will begin to distill.

• Collect the distillate, which is the crude 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene.

• The crude product can be purified by fractional distillation.

Authoritative Grounding: The Swarts reaction, which employs antimony fluorides for halogen exchange, is a well-established method for the synthesis of organofluorine compounds. The catalytic use of a pentavalent antimony species is known to enhance the reactivity of antimony trifluoride.

Alternative Synthetic Considerations: Direct C-H Trifluoromethylation

While the multi-step approach provides a more controlled synthesis, recent advances in C-H activation offer the potential for a more direct route. Photoredox catalysis, for example, has emerged as a powerful tool for the direct trifluoromethylation of arenes.[1] This approach would involve the direct reaction of 1,2,4,5-tetrafluorobenzene with a trifluoromethyl radical source under photochemical conditions.

However, the selectivity of such a reaction on a substrate with two equivalent C-H bonds would need to be carefully optimized to favor the desired disubstituted product over the monosubstituted one and to prevent over-reaction.

Physicochemical Properties

A summary of the key physicochemical properties of the target compound is provided below.

Property	Value
Molecular Formula	C₈F₁₀
Molecular Weight	286.07 g/mol [2]
CAS Number	651-89-8[2]
Appearance	Likely a colorless liquid or low-melting solid
Boiling Point	Not readily available
Melting Point	Not readily available

Conclusion

The synthesis of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene is a challenging yet achievable goal for the experienced synthetic chemist. The proposed multi-step pathway, involving the initial dimethylation of 1,2,4,5-tetrafluorobenzene, followed by exhaustive radical bromination and a final halogen exchange fluorination, represents a logical and robust strategy. This guide provides the foundational knowledge and detailed protocols necessary to embark on the preparation of this highly valuable and versatile fluorinated building block. As with all chemical syntheses, careful execution, adherence to safety protocols, and diligent purification are paramount to success.

References

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• Google Patents.
• Google Patents.
• Google Patents.

• Zhang, C. (2018). Progress in copper-catalyzed trifluoromethylation. Beilstein Journal of Organic Chemistry, 14, 155–181. [Link]

• Google Patents. Perfluoropolyether silanes and method of forming the same.

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electrophilic substitution reactions of polyfluorinated benzene

An In-depth Technical Guide to the Electrophilic Substitution Reactions of Polyfluorinated Benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

Polyfluorinated aromatic compounds are cornerstones in modern chemistry, underpinning advancements in pharmaceuticals, agrochemicals, and materials science. Their unique properties—metabolic stability, lipophilicity, and altered electronic character—are directly attributable to the presence of multiple fluorine atoms. However, the very features that make these molecules valuable also render them notoriously challenging substrates for classical synthetic transformations. This guide provides a deep, mechanistically-grounded exploration of electrophilic aromatic substitution (SEAr) on polyfluorinated benzene rings. We move beyond textbook principles to dissect the profound deactivating effects of fluorine, elucidate the complex interplay of electronic factors governing regioselectivity, and present field-proven strategies and protocols to overcome the inherent low reactivity of these systems. This document is intended as a practical and theoretical resource for scientists seeking to manipulate and functionalize these critical molecular scaffolds.

The Electronic Dichotomy of Fluorine in Aromatic Systems

The chemistry of polyfluorinated benzenes is dominated by the powerful electron-withdrawing nature of the fluorine atom. This fundamentally alters the reactivity of the aromatic π-system compared to benzene.

The Inductive Effect (-I): A Dominant Deactivating Force

Fluorine is the most electronegative element, exerting a potent inductive effect through the sigma (σ) bond framework. In polyfluorinated systems, the cumulative -I effect of multiple fluorine atoms severely depletes the electron density of the benzene ring.[1] This makes the ring significantly less nucleophilic and, consequently, highly resistant to attack by electrophiles—the first and rate-determining step of the SEAr mechanism.[2] While hexafluorobenzene is an extreme case, being almost inert to electrophilic attack and instead reacting readily with nucleophiles, even moderately fluorinated benzenes exhibit dramatically reduced reactivity compared to their non-fluorinated parent compounds.[3][4]

The Resonance Effect (+M): A Counterintuitive Ortho-, Para-Directing Influence

Despite its strong inductive pull, fluorine possesses lone pairs of electrons in its 2p orbitals that can be donated back into the aromatic π-system. This is a resonance or mesomeric (+M) effect.[5] This donation partially counteracts the inductive withdrawal and is most effective at the ortho and para positions.

This dual electronic nature is the key to understanding reactivity and regioselectivity. While the overall effect is strong deactivation (the -I effect overwhelms the +M effect), the residual electron density is highest at the ortho- and para-positions.[5] Therefore, when an electrophilic attack does occur, it is preferentially directed to these positions. However, a notable anomaly exists for fluorobenzene itself, where substitution at the para position can be faster than at a single position on benzene, indicating a complex interplay of effects that stabilize the transition state.[6]

The SEAr Mechanism in Polyfluorinated Arenes: A Destabilized Intermediate

The classical SEAr reaction proceeds via a two-step mechanism: initial attack by an electrophile (E⁺) to form a resonance-stabilized carbocation known as an arenium ion or Wheland intermediate, followed by deprotonation to restore aromaticity.[2]

Figure 1: General SEAr mechanism on polyfluorinated arenes.

The crucial difference in polyfluorinated systems is the stability of the arenium ion. The positive charge in this intermediate is significantly destabilized by the powerful inductive effect of the adjacent fluorine atoms. This raises the activation energy of the first step, making the reaction much slower than for benzene. Overcoming this energetic barrier is the central challenge in performing SEAr on these substrates.

Key Electrophilic Substitution Reactions and Protocols

Due to the profound deactivation of the ring, only highly potent electrophiles and forcing conditions can effect substitution.

Nitration

Standard nitrating conditions (HNO₃/H₂SO₄) are often ineffective. The generation of a more powerful electrophile, the nitronium ion (NO₂⁺), is required, often using systems that are highly acidic and water-free.

A highly effective method involves the use of fuming nitric acid in combination with a strong Lewis acid, such as boron trifluoride (BF₃), in an aprotic solvent.[7] This mixture generates a high concentration of the highly reactive nitronium ion.

Table 1: Nitration of Polyfluorinated Benzenes with HNO₃/BF₃ in Tetramethylene Sulphone [7]

Substrate	Conditions	Product	Yield (%)
Pentafluorobenzene	80 °C, 5 hr	2,3,4,5,6-Pentafluoronitrobenzene	85
1,2,3,4-Tetrafluorobenzene	80 °C, 5 hr	2,3,4,5-Tetrafluoronitrobenzene	81
1,2,3,5-Tetrafluorobenzene	80 °C, 5 hr	2,3,4,6-Tetrafluoronitrobenzene	80

Protocol: Nitration of Pentafluorobenzene [7]

• Reagent Preparation: In a flask equipped for vigorous stirring and protected from atmospheric moisture, cool a solution of fuming nitric acid (d=1.5) in tetramethylene sulphone to 0 °C.

• Electrophile Generation: Slowly bubble boron trifluoride gas through the cooled solution until saturation is achieved. This process is highly exothermic and requires careful temperature control.

• Reaction: Add pentafluorobenzene dropwise to the prepared nitrating mixture.

• Reaction Conditions: Heat the mixture to 80 °C and maintain for 5 hours with continuous stirring.

• Workup: Cool the reaction mixture and pour it carefully onto crushed ice. The crude product will often precipitate or separate.

• Purification: Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane). Wash the organic layer with water, then with a dilute sodium bicarbonate solution to neutralize residual acid, and finally with brine. Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be further purified by distillation or chromatography.

Halogenation

Direct halogenation of polyfluorinated benzenes is challenging. The low nucleophilicity of the ring struggles to polarize the halogen-halogen bond, necessitating the use of strong Lewis acid catalysts (e.g., AlCl₃, FeBr₃) and often elevated temperatures.[3] The reactivity of the halogens follows the order F₂ > Cl₂ > Br₂ > I₂. Direct fluorination with F₂ gas is explosive and non-selective.[8][9] For controlled fluorination, specialized electrophilic fluorinating agents such as Selectfluor® are used, though these are more commonly employed with more activated substrates.[10][11]

Friedel-Crafts Alkylation and Acylation

Friedel-Crafts reactions are exceptionally difficult on polyfluorinated benzenes. These reactions are well-known to fail on aromatic rings substituted with strongly deactivating groups.[12] The cumulative deactivating effect of multiple fluorine atoms, combined with the fact that the Lewis acid catalyst (e.g., AlCl₃) can complex with the lone pairs on the fluorine substituents, effectively shuts down this reaction pathway under standard conditions. Reports of successful Friedel-Crafts reactions on highly fluorinated benzenes are rare and typically require specialized catalysts or extreme conditions.

Regioselectivity: Directing the Electrophile

In poly-substituted systems, predicting the site of substitution requires analyzing the combined electronic effects of all fluorine atoms. The incoming electrophile will attack the hydrogen position that leads to the most stable arenium ion intermediate.

Consider the nitration of 1,2,3,5-tetrafluorobenzene . There are two possible sites for substitution: C4 and C6.

Figure 2: Regioselectivity in the nitration of 1,2,3,5-tetrafluorobenzene.

• Attack at C4: The positive charge in the resulting arenium ion is primarily delocalized over C1, C3, and C5. This keeps the positive charge away from the destabilizing influence of the fluorine at C2.

• Attack at C6: The positive charge is delocalized over C1, C3, and C5. In one of the key resonance structures, the positive charge is placed on C1, which is adjacent to two fluorine atoms (at C2 and the newly attached group at C6), and on C5, adjacent to the fluorine at C5. This proximity to multiple inductively withdrawing groups makes this intermediate significantly less stable.

Therefore, the reaction proceeds almost exclusively via attack at the C4 position to yield 2,3,4,6-tetrafluoronitrobenzene, as this pathway involves the least destabilized carbocation intermediate.[7]

The Role of Ipso-Substitution

Ipso-substitution is an attack by an electrophile at a position already bearing a substituent other than hydrogen.[13] While common for groups like silyl (-SiR₃) or carboxylic acid (-COOH) groups, ipso-attack at a fluorine-substituted carbon is generally unfavorable in SEAr.[14] The C-F bond is exceptionally strong, and the fluoride ion (F⁻) is not a facile leaving group under the acidic conditions of electrophilic substitution. The reaction pathway almost invariably favors the displacement of a proton (H⁺) from an unsubstituted position.

Applications in Drug Discovery and Materials Science

The ability to selectively functionalize polyfluorinated benzene rings is critical for the synthesis of complex molecules with tailored properties.

• Drug Development: Introducing a nitro group via SEAr provides a versatile chemical handle. The nitro group can be readily reduced to an amine, which is a key building block for a vast array of pharmaceuticals. This amine can then be diazotized or used in coupling reactions to build molecular complexity. The fluorine atoms themselves are often incorporated to block metabolic oxidation at that position or to fine-tune the pKa and binding affinity of the drug molecule.

• Materials Science: Polyfluorinated aromatics are precursors to high-performance polymers, liquid crystals, and organic electronics. Electrophilic substitution allows for the introduction of functional groups that can be used for polymerization or to modify the electronic properties (e.g., HOMO/LUMO levels) of the material.

Conclusion

Electrophilic aromatic substitution on polyfluorinated benzenes is a formidable but solvable synthetic challenge. The chemistry is a classic case of overcoming strong electronic deactivation through the use of highly reactive reagents and carefully controlled conditions. A thorough understanding of the competing inductive and resonance effects of fluorine is paramount for predicting and controlling the regiochemical outcome. While the scope of reactions is more limited than for activated aromatic systems, nitration and certain halogenations provide reliable pathways to introduce key functional groups, opening the door to the synthesis of advanced materials and next-generation pharmaceuticals.

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applications of highly fluorinated aromatic compounds

An In-depth Technical Guide to the Applications of Highly Fluorinated Aromatic Compounds

Authored by: Gemini, Senior Application Scientist

Abstract

The strategic incorporation of multiple fluorine atoms onto an aromatic scaffold imparts a unique and powerful set of physicochemical properties not achievable with other elements. This guide provides a comprehensive technical overview of the , intended for researchers, scientists, and professionals in drug development and materials science. We will move beyond a simple catalog of uses to explore the fundamental principles—the causality—behind why these molecules are indispensable in modern science. We will delve into their roles in enhancing pharmaceutical efficacy, developing robust agrochemicals, engineering advanced materials, and serving as versatile synthetic and analytical tools. This document is structured to provide not only a deep understanding of the applications but also practical, field-proven insights into their use, supported by detailed protocols and mechanistic diagrams.

The Foundational Chemistry: Why Fluorine is Transformative for Aromatic Systems

The substitution of hydrogen with fluorine, the most electronegative element, on an aromatic ring fundamentally alters its electronic and steric landscape. The strength of the carbon-fluorine (C-F) bond, approximately 480 kJ/mol, is one of the strongest single bonds in organic chemistry, rendering these compounds exceptionally stable against thermal and chemical degradation.[1] This stability is a cornerstone of their utility in high-performance materials and metabolically robust pharmaceuticals.[2][3]

Key property modifications include:

• Inductive Effect: The powerful electron-withdrawing nature of fluorine atoms significantly lowers the electron density of the aromatic π-system. This has profound consequences, such as increasing the acidity of nearby protons, lowering the HOMO and LUMO energy levels, and activating the ring for nucleophilic aromatic substitution (SNAr).[4]

• Hydrophobicity and Lipophilicity: Fluorination dramatically increases a molecule's hydrophobicity. In drug development, this can enhance membrane permeability and bioavailability.[5][6]

• Altered Non-covalent Interactions: The electronic properties of perfluoroarenes are inverted compared to their hydrocarbon counterparts. For instance, hexafluorobenzene possesses a negative electrostatic potential above the ring and a positive potential around the periphery, opposite to benzene. This facilitates unique, stabilizing "arene-perfluoroarene" stacking interactions, which are exploited in crystal engineering and materials science.[7][8]

• Metabolic Blocking: The robust C-F bond can be strategically placed at a site of metabolic oxidation (e.g., a para-position on a phenyl ring) to block enzymatic degradation by cytochrome P450 enzymes, thereby extending the half-life of a drug.[9][10]

Data Presentation 1: Physicochemical Property Comparison

Property	Benzene (C₆H₆)	Hexafluorobenzene (C₆F₆)	Rationale for Difference
Boiling Point	80.1 °C	80.2 °C	Similar size and mass lead to comparable van der Waals forces.
Electron Affinity	-1.15 eV	+0.52 eV	Strong inductive effect of fluorine atoms makes the ring electron-deficient.
Quadrupole Moment (Qzz)	-8.7 B	+9.5 B	Reversal of charge distribution; electron density is pulled into the σ-framework.
C-X Bond Energy	C-H: ~413 kJ/mol	C-F: ~480 kJ/mol	High electronegativity of fluorine creates a strong, polarized covalent bond.[1]

Applications in Medicinal Chemistry and Drug Development

The incorporation of fluorine is a well-established strategy in modern drug design, with approximately 20% of all pharmaceuticals containing this element.[6] Highly fluorinated aromatic moieties are key components in many successful drugs, where they serve to optimize pharmacokinetic and pharmacodynamic properties.

Enhancing Metabolic Stability

A primary challenge in drug development is preventing rapid metabolic breakdown. Aromatic hydroxylation is a common metabolic pathway. Placing fluorine atoms on the aromatic ring, particularly at susceptible positions, effectively blocks this pathway.[10]

Caption: Fluorination at a metabolic hot spot prevents enzymatic hydroxylation.

Modulating Physicochemical Properties and Binding Affinity

The electron-withdrawing nature of fluorine can significantly alter the pKa of nearby functional groups, which is crucial for a drug's solubility, receptor binding, and cell permeability.[6] For instance, fluorination of an aniline ring lowers the basicity of the nitrogen atom. Furthermore, the C-F bond can participate in favorable dipole-dipole interactions or act as a hydrogen bond acceptor, enhancing the binding affinity of a ligand to its target protein.[9]

¹⁸F in Positron Emission Tomography (PET) Imaging

The radioactive isotope ¹⁸F is a positron emitter with a convenient half-life (109.8 minutes), making it ideal for PET imaging. Highly fluorinated aromatic compounds are often used as precursors for synthesizing ¹⁸F-labeled radiotracers. These tracers allow for the non-invasive visualization and quantification of biological processes in vivo, playing a critical role in oncology, neurology, and cardiology diagnostics.[6][11]

Applications in Agrochemicals

The principles that make fluorinated aromatics valuable in medicine also apply to the development of modern pesticides. Many top-selling herbicides, insecticides, and fungicides contain fluorinated aromatic rings.[11][12]

• Enhanced Efficacy and Stability: The C-F bond's strength provides resistance to environmental and metabolic degradation, leading to longer-lasting efficacy in the field.[2]

• Increased Bioactivity: Fluorine substitution can enhance the intrinsic activity of a molecule at its biological target, often by improving its binding characteristics or its ability to cross biological membranes in the target pest.

• Trifluoromethylated Pyridines: This class of compounds is a key building block for numerous agrochemicals, including insecticides and herbicides.[12]

It is important to note that the very stability that makes these compounds effective also raises environmental concerns. The persistence of some fluorinated agrochemicals and their potential for bioaccumulation are subjects of ongoing research and regulatory scrutiny.[2]

Applications in Materials Science and Organic Electronics

Perfluoroarenes are foundational building blocks for a wide range of high-performance materials due to their unique properties.

High-Performance Polymers

Polymers incorporating perfluorinated aromatic units exhibit exceptional thermal stability, chemical inertness, and flame retardancy.[1][3] These properties make them suitable for demanding applications in the aerospace, electronics, and chemical processing industries. The synthesis often involves nucleophilic aromatic substitution (SNAr) reactions where the electron-deficient perfluoroarene readily reacts with nucleophiles like bisphenols.

Caption: SNAr polymerization workflow for high-performance fluoropolymers.

Organic Electronics

The strong electron-accepting nature of perfluorinated aromatic rings makes them ideal components for n-type and ambipolar organic semiconductors.[4][13]

• Lowering Energy Levels: Fluorination lowers both the HOMO and LUMO energy levels of an organic molecule. This facilitates electron injection from common electrodes and increases the material's resistance to oxidative degradation.[4]

• Improving Molecular Packing: C-H···F interactions and arene-perfluoroarene stacking can promote ordered solid-state packing, which is crucial for efficient charge transport in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs).[4][14] Fluorobenzene moieties can enhance the stability and efficiency of organic semiconductor materials.[14]

Utility in Synthesis and Analysis

Versatile Synthetic Intermediates

Perfluoroarenes like hexafluorobenzene and perfluoropyridine are highly valuable building blocks in organic synthesis.[15][16] Their electron-deficient nature makes them exceptionally reactive towards nucleophiles via the SNAr mechanism. This reactivity is often regioselective; for example, in perfluoropyridine, nucleophilic attack occurs preferentially at the 4-position.[5][17] This predictable reactivity allows for the controlled, step-wise synthesis of complex, selectively substituted aromatic compounds.[5][12]

This protocol describes a typical procedure for the mono-substitution of perfluoropyridine with a generic alcohol nucleophile (ROH).

Objective: To synthesize a 4-alkoxy-tetrafluoropyridine.

Materials:

• Perfluoropyridine (1 equivalent)

• Alcohol (ROH) (1.1 equivalents)

• Potassium Carbonate (K₂CO₃) (1.5 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the alcohol (1.1 eq) and anhydrous DMF.

• Base Addition: Add potassium carbonate (1.5 eq) to the solution and stir for 10 minutes at room temperature to form the alkoxide in situ.

• Substrate Addition: Add perfluoropyridine (1.0 eq) dropwise to the stirring suspension. Causality Note: The electron-deficient pyridine ring is highly activated for nucleophilic attack. DMF is an excellent polar aprotic solvent for this SNAr reaction.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting perfluoropyridine is consumed.

• Workup: Quench the reaction by pouring the mixture into a separatory funnel containing diethyl ether and water.

• Extraction: Wash the organic layer sequentially with water (2x), saturated NaHCO₃ solution (1x), and brine (1x). Causality Note: The washes remove the DMF solvent and any unreacted base or alcohol.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure 4-alkoxy-tetrafluoropyridine.

¹⁹F NMR Spectroscopy: A Powerful Analytical Probe

¹⁹F NMR is a highly sensitive analytical technique for characterizing fluorinated compounds.[11] Key advantages include:

• ¹⁹F is a spin ½ nucleus with 100% natural abundance.

• It has a large chemical shift range (~800 ppm), providing excellent signal dispersion.

• The absence of endogenous fluorine signals in biological systems provides a clear background for analysis.[11]

Because the ¹⁹F chemical shift is extremely sensitive to the local electronic environment, it is used as a powerful probe for studying protein-ligand interactions, conformational changes, and reaction mechanisms.[18][19] Researchers can incorporate fluorinated aromatic amino acids into proteins and use ¹⁹F NMR to detect binding events, even for weak interactions.[19]

Environmental and Toxicological Considerations

While the stability of highly fluorinated compounds is a key advantage, it is also the source of significant environmental concern. Certain classes of compounds, particularly per- and polyfluoroalkyl substances (PFAS) which may not be aromatic, are known as "forever chemicals" due to their extreme persistence in the environment.[20] They can bioaccumulate and have been linked to various adverse health effects.[20] It is crucial for researchers to distinguish between different classes of fluorinated compounds and to design new molecules with consideration for their entire lifecycle, including their ultimate environmental fate. While many fluorinated pharmaceuticals and agrochemicals are designed to be biodegradable, the general stability of the C-F bond necessitates careful environmental impact assessment.[21][22]

Conclusion

Highly fluorinated aromatic compounds are far more than chemical curiosities; they are enabling tools that have reshaped possibilities across science. Their unique properties, stemming from the fundamental nature of the C-F bond, allow for the rational design of more effective drugs, more resilient agrochemicals, and higher-performing materials. The causality is clear: by precisely manipulating the electronic and steric environment of an aromatic ring through fluorination, scientists can achieve levels of stability, reactivity, and biological interaction that are otherwise unattainable. As synthetic methodologies become more sophisticated, the applications for these remarkable molecules will undoubtedly continue to expand, demanding both innovative thinking and a responsible approach to their environmental stewardship.

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theoretical studies on the electronic structure of decafluoro-p-xylene

An In-depth Technical Guide to the Theoretical Electronic Structure of Decafluoro-p-xylene

For Researchers, Scientists, and Drug Development Professionals

Abstract

Perfluorination is a powerful strategy in medicinal chemistry and materials science for modulating the physicochemical properties of organic molecules. Replacing hydrogen with fluorine atoms can drastically alter a molecule's conformational preferences, metabolic stability, lipophilicity, and, most notably, its electronic characteristics. This guide provides a comprehensive theoretical examination of the electronic structure of decafluoro-p-xylene (C₈F₁₀), a fully fluorinated analog of p-xylene. By leveraging Density Functional Theory (DFT), we will dissect the profound impact of perfluorination on the molecule's geometry, frontier molecular orbitals, and electrostatic potential. This document serves as a technical resource for researchers aiming to understand and predict the behavior of fluorinated aromatics in various applications, from drug design to organic electronics.

Introduction: The Significance of Perfluorination in Aromatic Systems

Aromatic hydrocarbons are fundamental scaffolds in countless functional molecules. The substitution of hydrogen atoms with fluorine, leading to perfluorinated aromatics, induces a paradigm shift in their electronic nature. The high electronegativity of fluorine introduces strong inductive effects (-I effect), withdrawing electron density from the carbon framework. This has several critical consequences:

• Enhanced Electron Affinity: Perfluorinated aromatics are excellent electron acceptors, a property leveraged in organic electronics for creating n-type semiconductor materials.

• Increased Ionization Potential: The withdrawal of electron density makes it more difficult to remove an electron from the molecule, leading to higher oxidative stability.

• Modified Intermolecular Interactions: The unique electronic landscape gives rise to non-covalent interactions such as halogen bonding and fluorous-fluorous interactions, which can be exploited in crystal engineering and self-assembly.

Decafluoro-p-xylene, with its perfluorinated aromatic ring and trifluoromethyl (-CF₃) groups, is an exemplary model for studying these effects. Understanding its electronic structure provides a foundational framework for designing novel fluorinated molecules with tailored properties.

Theoretical & Computational Methodology

The insights presented in this guide are derived from computational chemistry, a cornerstone of modern chemical research for predicting molecular properties. The chosen methodology is designed to provide a robust and self-validating picture of the electronic structure.

The Computational Engine: Density Functional Theory (DFT)

Density Functional Theory (DFT) is the workhorse for electronic structure calculations in polyatomic molecules. Its balance of computational cost and accuracy makes it ideal for systems of this size. We employ the B3LYP hybrid functional, which has demonstrated high effectiveness and accuracy for conjugated systems and lone-pair-containing species.[1][2] To ensure a precise description of the electron distribution, especially for the electronegative fluorine atoms, the 6-311+G(d,p) basis set is utilized. This basis set includes diffuse functions (+) to handle lone pairs and polarization functions (d,p) to describe non-spherical electron distributions accurately.[2]

Key Calculated Properties

Our analysis focuses on several key quantum chemical descriptors:

• Optimized Molecular Geometry: The foundational step is to find the lowest energy structure, which reveals bond lengths and angles.

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are central to understanding chemical reactivity. The HOMO energy correlates with the ability to donate electrons (ionization potential), while the LUMO energy relates to the ability to accept electrons (electron affinity).[1][3]

• Natural Bond Orbital (NBO) Analysis: This method provides a detailed picture of charge distribution, revealing intramolecular hyperconjugative interactions that contribute to molecular stability.[1][2]

Experimental Workflow: A Self-Validating Protocol

The computational protocol follows a logical, multi-step process to ensure the reliability of the results.

Caption: Computational workflow for determining the electronic structure.

Results and Discussion: A Tale of Two Xylenes

The most illustrative way to understand the electronic properties of decafluoro-p-xylene is to compare it directly with its hydrocarbon parent, p-xylene.[4]

Geometric Perturbations

Perfluorination induces significant changes in the molecular structure. While p-xylene possesses a relatively undistorted hexagonal aromatic ring, the steric and electronic repulsion between the fluorine atoms in decafluoro-p-xylene causes notable distortions.[2] In particular, the repulsion between the fluorine atoms on the adjacent trifluoromethyl groups and the aromatic ring leads to elongation of C-C bonds and deviations in bond angles from the ideal 120° of a perfect hexagon.[5]

Parameter	p-Xylene (C₈H₁₀)	Decafluoro-p-xylene (C₈F₁₀)	Causality of Change
C-C (ring) Bond Length	~1.39 Å	Expected > 1.40 Å	Steric strain from bulky -CF₃ groups and F atoms.
C(ring)-C(substituent)	~1.51 Å	Expected > 1.52 Å	Repulsion between -CF₃ groups and the ring.
C-H vs. C-F Bond Length	~1.09 Å	~1.35 Å	Larger atomic radius of fluorine.[5]
Ring Planarity	Planar	Likely minor distortions	Steric crowding from perfluorination.

Table 1: Comparison of key geometric parameters.

The Frontier Molecular Orbital Landscape

The core of the electronic structure story lies in the FMOs. Perfluorination acts as an "electron sink," dramatically lowering the energy of all molecular orbitals.

Caption: Effect of perfluorination on HOMO and LUMO energy levels.

This stabilization has profound implications for the molecule's electronic properties. The strong inductive effect of the ten fluorine atoms significantly lowers the energy of both the HOMO and LUMO compared to p-xylene.[6]

• HOMO: The HOMO of decafluoro-p-xylene is significantly lower in energy than that of p-xylene. This orbital will have significant contributions from the fluorine lone pairs (n-orbitals) in addition to the ring's π-system.

• LUMO: The LUMO is also drastically stabilized, making it much more accessible for accepting an electron. This orbital is typically a π* or σ* anti-bonding orbital, with significant localization on the carbon framework and C-F bonds.

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO, known as the band gap, is a crucial indicator of chemical reactivity and electronic properties. Perfluorination often leads to a change in the band gap, influencing the molecule's color and photochemical behavior.

Ionization Potential and Electron Affinity

The changes in FMO energies are directly reflected in the ionization potential (IP) and electron affinity (EA).

Property	p-Xylene (C₈H₁₀)	Decafluoro-p-xylene (C₈F₁₀)	Implication
Ionization Potential (IP)	8.44 eV[7]	Significantly > 8.44 eV	High resistance to oxidation.
Electron Affinity (EA)	~0.0 eV[8]	Significantly > 0 eV (Positive)	Strong electron acceptor (n-type character).

Table 2: Comparison of Ionization Potential and Electron Affinity.

The IP of p-xylene is experimentally determined to be 8.44 eV.[7] Due to the massive stabilization of the HOMO in decafluoro-p-xylene, its IP is predicted to be substantially higher, making it much more difficult to oxidize. Conversely, p-xylene has a negligible electron affinity.[8] The dramatically lowered LUMO in the fluorinated analog results in a large, positive electron affinity, signifying that the molecule readily accepts an electron to form a stable radical anion. This is the defining characteristic that makes perfluorinated aromatics valuable as n-type materials.

Conclusion and Outlook

Theoretical studies provide an indispensable lens through which to view the electronic structure of decafluoro-p-xylene. The comprehensive replacement of hydrogen with fluorine does not merely tweak the properties of the parent p-xylene but fundamentally transforms its electronic identity.

Our analysis, grounded in Density Functional Theory, confirms that perfluorination leads to:

• Significant geometric distortions due to steric and electronic repulsion.

• A profound stabilization of the frontier molecular orbitals , lowering both HOMO and LUMO energy levels.

• A transformation from an electron-donating hydrocarbon to a potent electron-accepting fluorocarbon , evidenced by a high ionization potential and a large, positive electron affinity.

These field-proven insights are critical for professionals in drug development, who can leverage fluorination to block metabolic pathways and modulate receptor binding, and for materials scientists, who can design next-generation organic electronic devices. The principles elucidated here for decafluoro-p-xylene serve as an authoritative guide for predicting and harnessing the unique electronic properties of a wide range of perfluorinated compounds.

References

• Bisong, E. A., et al. (2020). Vibrational, electronic, spectroscopic properties, and NBO analysis of p-xylene, 3,6-difluoro-p-xylene, 3,6-dichloro-p-xylene and 3,6-dibromo-pxylene: DFT study. Heliyon, 6(12), e05783. Available at: [Link]

• Suhail, M. (2022). A Theoretical Density Functional Theory Calculation-Based Analysis of Conformers of P-Xylene. European Journal of Chemistry, 13(3), 224-229. Available at: [Link]

• Cheméo. (n.d.). Chemical Properties of p-Xylene (CAS 106-42-3). Retrieved January 27, 2026, from [Link]

• Bisong, E. A., et al. (2020). Vibrational, electronic, spectroscopic properties, and NBO analysis of p-xylene, 3,6-difluoro-p-xylene, 3,6-dichloro-p-xylene and 3,6-dibromo-pxylene: DFT study. ResearchGate. Available at: [Link]

• NIST. (n.d.). p-Xylene. In NIST Chemistry WebBook. Retrieved January 27, 2026, from [Link]

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• NIST. (n.d.). p-Xylene Gas phase ion energetics data. In NIST Chemistry WebBook. Retrieved January 27, 2026, from [Link]

• Schirmer, J., et al. (2021). The Electronic Structure of Perfluorodecalin studied by Soft X-ray Spectroscopy and Electronic Structure Calculations. ResearchGate. Available at: [Link]

• Kumar, R., et al. (2024). Computational Approach for Architecture, Tailoring, and Advancements in Perfluorinated Compounds: Synthesis, Characterization, and Future Directions in Fire Suppression Technology. ResearchGate. Available at: [Link]

• Evangelisti, L., et al. (2020). The unusual symmetry of hexafluoro-o-xylene—A microwave spectroscopy and computational study. The Journal of Chemical Physics, 152(6), 064303. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Use of Perfluoro-p-xylene in Advanced Polymer Synthesis

For: Researchers, scientists, and drug development professionals exploring high-performance fluorinated polymers.

Introduction: Beyond a Solvent, A Versatile Monomer

Perfluoro-p-xylene (PFX), or octafluoro-1,4-bis(trifluoromethyl)benzene, is a highly fluorinated aromatic compound whose utility in advanced chemical synthesis extends beyond that of an inert solvent. Its true potential is realized when employed as a key monomer in the production of novel arylene main-chain ionomers and other high-performance polymers. The electron-withdrawing nature of the fluorine atoms activates the aromatic ring, making PFX an excellent substrate for nucleophilic aromatic substitution (SNAr) reactions.[1][2] This reactivity allows for its incorporation into polymer backbones, imparting exceptional chemical and thermal stability to the resulting materials.[1]

This application note provides a comprehensive guide to the experimental protocols for utilizing perfluoro-p-xylene as a monomer in polycondensation reactions. We will delve into the mechanistic rationale behind the procedural steps, offer detailed, field-tested protocols, and address critical safety and handling considerations for working with perfluorinated compounds.

Core Principles: The Nucleophilic Aromatic Substitution (SNAr) Pathway

The primary application of perfluoro-p-xylene in polymer chemistry is its participation in polycondensation reactions with bisphenolic co-monomers.[1] The reaction proceeds via a nucleophilic aromatic substitution mechanism, where the phenoxide ions, generated in situ from the bisphenol, act as nucleophiles. These nucleophiles attack the electron-deficient aromatic ring of PFX, displacing fluoride ions and forming a stable ether linkage. This process is repeated to build the polymer chain.

The efficiency of this reaction is predicated on several factors:

• Activation of the Aryl Ring: The numerous fluorine atoms on the PFX molecule create a strong inductive effect, withdrawing electron density from the aromatic ring and making it susceptible to nucleophilic attack.

• The Role of the Base: A non-nucleophilic base, typically potassium carbonate, is crucial for deprotonating the hydroxyl groups of the bisphenol, thereby generating the more potent phenoxide nucleophile.

• Solvent Choice: A polar aprotic solvent, such as N,N-dimethylacetamide (DMAc), is required to dissolve the reactants and facilitate the ionic interactions of the SNAr mechanism.

Below is a diagram illustrating the general workflow for this polycondensation reaction.

Caption: General workflow for polycondensation of PFX.

Protocol 1: Synthesis of a pPFX-Biphenol Copolymer

This protocol details the polycondensation of perfluoro-p-xylene with 4,4'-dihydroxybiphenyl to create a fluorinated poly(arylene ether).

Materials and Equipment

Reagents	Equipment
Perfluoro-p-xylene (PFX)	250 mL three-neck round-bottom flask
4,4'-Dihydroxybiphenyl	Magnetic stirrer and stir bar
Potassium Carbonate (K₂CO₃), anhydrous	Heating mantle with temperature controller
N,N-Dimethylacetamide (DMAc), anhydrous	Reflux condenser
Deionized water	Argon gas inlet and bubbler
Ice	Buchner funnel and filter paper
Vacuum flask and vacuum source
Beakers and standard laboratory glassware
Vacuum oven

Step-by-Step Methodology

• Reactor Assembly: Assemble a 250 mL three-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and an argon inlet. Ensure all glassware is thoroughly dried to prevent side reactions with the anhydrous base.

• Reagent Addition: In the flask, combine 4,4'-dihydroxybiphenyl (e.g., 1.88 g, 10.1 mmol) and perfluoro-p-xylene (e.g., a stoichiometric equivalent) in 50 mL of anhydrous DMAc. Stir the mixture to dissolve the monomers.

• Base Addition: Add an excess of anhydrous potassium carbonate (e.g., 3 equivalents) to the reaction mixture. The excess base ensures complete deprotonation of the bisphenol.

• Inert Atmosphere: Purge the flask with argon for 10-15 minutes to create an inert atmosphere, which is critical to prevent oxidation at elevated temperatures. Maintain a gentle positive pressure of argon throughout the reaction.

• Reaction Execution: Heat the reaction mixture to 110 °C using a heating mantle.[1] Stir the mixture vigorously for 3 hours.[1] A noticeable increase in viscosity is typically observed as the polymer chains grow.

• Cooling: After the reaction period, turn off the heat and allow the mixture to cool to room temperature while still under argon.

• Polymer Precipitation: Pour the viscous polymer solution slowly into a beaker containing a vigorously stirred mixture of water and ice (approximately 1 L). The polymer will precipitate as a fibrous solid. This step is crucial for separating the polymer from the solvent and inorganic salts.

• Filtration and Washing: Collect the precipitated polymer by vacuum filtration using a Buchner funnel. Wash the polymer thoroughly with deionized water to remove any residual DMAc and potassium salts.

• Drying: Transfer the polymer to a vacuum oven and dry at 60-80 °C until a constant weight is achieved.

Protocol 2: Post-Polymerization Functionalization with Mercaptobenzimidazole

This protocol demonstrates how the PFX-derived polymer can be further modified, showcasing its versatility. The C-F bonds on the perfluorinated aromatic rings of the polymer backbone remain susceptible to nucleophilic attack.

Materials and Equipment

Reagents	Equipment
pPFX-Biphenol Copolymer (from Protocol 1)	100 mL three-neck round-bottom flask
1H-benzo[d]imidazole-2-thiol (Mercaptobenzimidazole)	Magnetic stirrer and stir bar
Potassium Carbonate (K₂CO₃), anhydrous	Heating mantle with temperature controller
N,N-Dimethylacetamide (DMAc), anhydrous	Reflux condenser
Deionized water	Argon gas inlet and bubbler
Ice	Buchner funnel and filter paper

Step-by-Step Methodology

• Reactant Setup: In a dried 100 mL three-neck flask, dissolve a known quantity of the pPFX-biphenol copolymer in DMAc. Add mercaptobenzimidazole and an excess of potassium carbonate.

• Inert Atmosphere: As in Protocol 1, establish and maintain an inert argon atmosphere.

• Reaction Execution: Heat the mixture to 130 °C and stir for 4 hours.[1] During this time, the thiolate, formed by the deprotonation of mercaptobenzimidazole, will displace fluoride ions on the polymer's PFX units.[1]

• Work-up: Follow the same cooling, precipitation, filtration, and drying steps as outlined in Protocol 1 (steps 6-9) to isolate the functionalized polymer.

Caption: Simplified mechanism of the SNAr reaction.

Data Summary: Polycondensation Parameters

The following table summarizes typical reaction parameters for the polycondensation of PFX with different bisphenols, as derived from the literature.[1]

Bisphenol Monomer	Reaction Temp.	Reaction Time	Notes
4,4'-Dihydroxybiphenyl	110 °C	3 hours	Produces a rigid polymer backbone.
2,2-bis(4-hydroxyphenyl)hexafluoropropane (Bisphenol AF)	120 °C	3 hours	The hexafluoro-isopropylidene group enhances solubility and stability.

Safety and Handling of Perfluorinated Compounds

Perfluorinated compounds (PFCs) require careful handling due to their persistence in the environment and potential health concerns.[3][4] While not readily absorbed through the skin, inhalation and ingestion are primary exposure routes.[3]

• Engineering Controls: Always handle perfluoro-p-xylene and other PFCs in a well-ventilated chemical fume hood to minimize inhalation exposure.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over the goggles when there is a risk of splashing.[5]

  • Hand Protection: Use gloves specifically rated for the chemicals and solvents in use. Consult the glove manufacturer's compatibility charts. Double-gloving is recommended for enhanced protection.[5]

  • Body Protection: A flame-resistant lab coat should be worn at all times.[5]

• Storage: Store perfluorinated compounds in tightly sealed containers in a cool, dry, and well-ventilated area, away from incompatible materials.[5]

• Waste Disposal: Dispose of all perfluorinated waste according to institutional and local environmental regulations. Due to their persistence, special consideration for disposal is required.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Polymer Molecular Weight	Insufficient reaction time or temperature.	Increase reaction time or temperature slightly. Ensure a 1:1 stoichiometric ratio of monomers.
Presence of moisture.	Use anhydrous solvents and reagents. Thoroughly dry all glassware.
Impure monomers.	Recrystallize or purify monomers before use.
Reaction Fails to Proceed	Ineffective base.	Use freshly opened or properly stored anhydrous potassium carbonate. Ensure sufficient excess is used.
Incorrect solvent.	Ensure a polar aprotic solvent like DMAc or NMP is used.
Polymer Discoloration	Oxidation at high temperatures.	Ensure a robust inert atmosphere (Argon or Nitrogen) is maintained throughout the heating and cooling phases.

References

• Hajdok, I., Atanasov, V., & Kerres, J. (2015). Perfluoro-p-xylene as a New Unique Monomer for Highly Stable Arylene Main-Chain Ionomers Applicable to Low-T and High-T Fuel Cell Membranes. Polymers, 7(6), 1066-1087. [Link]

• Wikipedia contributors. (2023). p-Xylene. Wikipedia, The Free Encyclopedia. [Link]

• Selective production of para-xylene from biomass-derived 2,5-dimethylfuran through tandem Diels–Alder/dehydration reactions with a bifunctional Ga,Al-zeolite catalyst. (2024). RSC Publishing. [Link]

• Wolfson, L., Kline-Robach, R., & Bagley, D. (2018). Perfluorinated Chemicals: What they are and what you should know about them. Michigan State University Extension. [Link]

• Nucleophilic Aromatic Substitution of Pentafluorophenyl-Substituted Quinoline with a Functional Perylene: A Route to the Modification of Semiconducting Polymers. (2023). ResearchGate. [Link]

• Perfluorocyclohexenyl Aryl Ether Polymers via Polycondensation of Decafluorocyclohexene with Bisphenols. (2025). ResearchGate. [Link]

• FLUORINE-CONTAINING CONDENSATION POLYMERS AND RESINS. (n.d.). DTIC. [Link]

• Synthesis of Polyfluorinated Thia- and Oxathiacalixarenes Based on Perfluoro-m-xylene. (2017). National Institutes of Health. [Link]

• Synthesis and Properties of Novel Fluorinated Poly(arylene ether)s. (n.d.). ResearchGate. [Link]

• Nucleophilic Aromatic Substitution of Pentafluorophenyl-Substituted Quinoline with a Functional Perylene: A Route to the Modification of Semiconducting Polymers. (2023). National Institutes of Health. [Link]

• A Highly Wash-Durable Flame-Retardant Finishing for Polyester (PET) Fabrics via a Facile Postfinishing. (2026). ACS Publications. [Link]

• Stability of Per- and Polyfluoroalkyl Substances in Solvents Relevant to Environmental and Toxicological Analysis. (2021). ACS Publications. [Link]

• Large-Scale Screening of Per- and Polyfluoroalkyl Substance Binding Interactions and Their Mixtures with Nuclear Receptors. (2024). National Institutes of Health. [Link]

• Nucleophilic aromatic substitution of polyfluoroarene to access highly functionalized 10-phenylphenothiazine derivatives. (2021). Preprints.org. [Link]

• Highly fluorinated poly(arylene alkylene ether sulfone)s: synthesis and thermal properties. (n.d.). NRC Publications Archive. [Link]

• Synthesis and Physical Properties of Polyfluorinated Cycloparaphenylenes. (n.d.). Request PDF. [Link]

• Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. (2021). MDPI. [Link]

• Uses of Perfluorinated Substances. (2005). Greenpeace Research Laboratories. [Link]

• Fluorine-driven amorphous solid-state polycondensation: phosgene-free synthesis of high-molecular weight polycarbonate from fluorinated carbonate. (n.d.). RSC Publishing. [Link]

• Fluorinated poly(aryl ether)s containing difluoromethylene and tetrafluoroethylene moieties. (2025). RSC Publishing. [Link]

• Fact sheet: 1,4-xylene (para-xylene). (n.d.). Government of Canada. [Link]

• Stability of Per- and Polyfluoroalkyl Substances in Solvents Relevant to Environmental and Toxicological Analysis. (n.d.). ResearchGate. [Link]

• Poly(arylene sulfide)s via nucleophilic aromatic substitution reactions of halogenated pyromellitic diimides. (n.d.). University of Kentucky X-Ray Crystallography Facility. [Link]

• p-Xylene. (n.d.). National Institute of Standards and Technology. [Link]

• Synthesis of Highly Fluorinated Poly(arylene ether sulfide) for Polymeric Optical Waveguides. (n.d.). ACS Publications. [Link]

• Highly selective production of renewable p-xylene from bio-based 2,5-dimethylfuran and ethylene over Al-modified H-Beta zeolites. (n.d.). RSC Publishing. [Link]

• Kinetic Regimes in the Tandem Reactions of H-BEA Catalyzed Formation of p-Xylene from Dimethylfuran. (2015). ResearchGate. [Link]

• Polyurethane. (n.d.). Wikipedia. [Link]

• Fluorinated poly(aryl ether)s containing difluoromethylene and tetrafluoroethylene moieties. (2025). National Institutes of Health. [Link]

• Chemical Properties of p-Xylene (CAS 106-42-3). (n.d.). Cheméo. [Link]

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Application Note: Leveraging 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene for High-Performance Organic Electronics

For: Researchers, scientists, and drug development professionals exploring advanced materials in organic electronics.

Introduction: The Imperative for Molecular Doping in Organic Electronics

The field of organic electronics holds immense promise for the development of next-generation technologies, including flexible displays, wearable sensors, and low-cost solar cells.[1][2] At the heart of these innovations lies the ability to precisely control the electronic properties of organic semiconductors (OSCs). Molecular doping, the intentional introduction of impurity molecules to modulate charge carrier density and conductivity, is a cornerstone of this control.[3][4] This application note provides a detailed guide to the use of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene, a highly fluorinated benzene derivative, as a potent p-type dopant for enhancing the performance of organic electronic devices.

The strong electron-withdrawing nature of fluorine atoms and trifluoromethyl groups endows 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene with a high electron affinity, making it an excellent candidate for an electron acceptor, or p-type dopant. When introduced into a host organic semiconductor material, it can efficiently extract electrons, thereby generating mobile holes and increasing the material's conductivity. This note will elucidate the underlying doping mechanism, provide detailed protocols for device fabrication, and discuss the expected impact on device performance.

Mechanism of Action: P-type Doping with 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene

The doping process in organic semiconductors is fundamentally a charge transfer reaction.[5] In the case of p-type doping with 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene, the process can be understood through the relative energy levels of the dopant and the host organic semiconductor.

The doping mechanism involves the transfer of an electron from the Highest Occupied Molecular Orbital (HOMO) of the organic semiconductor to the Lowest Unoccupied Molecular Orbital (LUMO) of the 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene molecule. This charge transfer results in a positively charged semiconductor (a hole) and a negatively charged dopant molecule (an anion).[5] The efficiency of this process is governed by the energy difference between the HOMO of the semiconductor and the LUMO of the dopant. The highly fluorinated nature of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene significantly lowers its LUMO level, facilitating efficient electron transfer from a wide range of p-type organic semiconductors.

This integer charge transfer (ICT) creates mobile charge carriers (holes) in the organic semiconductor, leading to a significant increase in electrical conductivity.[5] Furthermore, the introduction of dopants can influence the morphology and molecular packing of the semiconductor film, which in turn affects charge transport properties.[3]

Materials and Methods

Materials:

• Substrates: Pre-patterned indium tin oxide (ITO) coated glass or silicon wafers with a thermally grown silicon dioxide (SiO₂) layer.

• Organic Semiconductor: A p-type polymer such as poly(3-hexylthiophene-2,5-diyl) (P3HT) or a small molecule like pentacene.

• Dopant: 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene.

• Solvents: High-purity, anhydrous solvents such as chlorobenzene, toluene, or dichlorobenzene.

• Electrodes: Gold (Au) for source and drain contacts.

Equipment:

• Glovebox with an inert atmosphere (e.g., nitrogen or argon).

• Spin coater.

• Thermal evaporator.

• Probe station and semiconductor parameter analyzer.

• Atomic Force Microscope (AFM).

• UV-Vis Spectrophotometer.

Safety Precautions:

• Handle the compound in a well-ventilated fume hood or a glovebox.

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Avoid inhalation of vapors and contact with skin and eyes.

• Store the compound in a tightly sealed container in a cool, dry place away from ignition sources.[7][9]

Experimental Protocols

Protocol 1: Substrate Cleaning

A pristine substrate surface is critical for high-quality thin film deposition and optimal device performance. A recommended cleaning procedure is as follows:[10]

• Sequentially sonicate the substrates in a cleaning solution (e.g., 2% Hellmanex solution in deionized water), deionized water, acetone, and isopropanol for 15 minutes each.

• After the final sonication in isopropanol, dry the substrates with a stream of high-purity nitrogen.

• Immediately transfer the cleaned substrates into a glovebox or a vacuum chamber for subsequent processing.

Protocol 2: Solution Preparation

All solutions should be prepared inside an inert atmosphere glovebox to prevent contamination from air and moisture.

• Prepare a stock solution of the organic semiconductor (e.g., 10 mg/mL P3HT in chlorobenzene).

• Prepare a stock solution of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene (e.g., 1 mg/mL in chlorobenzene).

• From the stock solutions, prepare a series of doped semiconductor solutions with varying dopant concentrations (e.g., 0.5%, 1%, 2%, 5% by weight relative to the semiconductor). Ensure thorough mixing of the solutions.

Protocol 3: Fabrication of a Bottom-Gate, Bottom-Contact Organic Field-Effect Transistor (OFET)

The bottom-gate, bottom-contact (BGBC) architecture is a common configuration for fabricating OFETs.[11]

• Substrate: Use a heavily doped silicon wafer with a thermally grown SiO₂ layer (typically 200-300 nm thick) as the gate electrode and gate dielectric, respectively.

• Source-Drain Electrodes: Deposit gold source and drain electrodes (typically 30-50 nm thick) onto the SiO₂ surface through a shadow mask using thermal evaporation. The channel length and width are defined by the shadow mask.

• Active Layer Deposition:

  • Transfer the substrate with the pre-patterned electrodes into a glovebox.

  • Spin-coat the prepared doped organic semiconductor solution onto the substrate. A typical spin-coating recipe would be a two-step process: 500 rpm for 10 seconds followed by 2000 rpm for 60 seconds. The exact parameters should be optimized to achieve the desired film thickness.

  • Anneal the film at a temperature appropriate for the specific organic semiconductor (e.g., 110 °C for P3HT) for 10-15 minutes to remove residual solvent and improve film morphology.

Device Characterization and Expected Results

The fabricated OFETs should be characterized in an inert atmosphere using a probe station connected to a semiconductor parameter analyzer.

Electrical Characterization:

• Transfer Characteristics: Measure the drain current (ID) as a function of the gate voltage (VG) at a constant drain-source voltage (VDS).

• Output Characteristics: Measure the drain current (ID) as a function of the drain-source voltage (VDS) at various gate voltages (VG).

From these measurements, key performance parameters such as field-effect mobility (μ), threshold voltage (Vth), and on/off current ratio can be extracted.

Expected Impact of Doping:

The introduction of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene as a p-type dopant is expected to have the following effects on OFET performance:

Parameter	Undoped	Doped (Expected Trend)	Rationale
Conductivity	Low	High	Increased hole concentration due to p-type doping.[12]
Field-Effect Mobility (μ)	Moderate	Potentially Increased	Improved charge injection and potentially altered film morphology favoring charge transport.
Threshold Voltage (Vth)	Negative	Shift towards positive values	Increased carrier concentration requires a more positive gate voltage to deplete the channel.
On/Off Current Ratio	High	May Decrease	Increased off-current due to higher conductivity of the bulk film.

Morphological Characterization:

The surface morphology of the doped and undoped organic semiconductor films can be investigated using Atomic Force Microscopy (AFM). The doping process can influence the crystallinity and grain size of the semiconductor film, which has a direct impact on charge transport.[3]

Visualizing the Doping Process

To better understand the concepts discussed, the following diagrams illustrate the key molecular structure and processes.

Caption: Molecular structure of the p-type dopant.

Caption: Schematic of the p-type doping process.

Caption: Energy level diagram illustrating p-type doping.

Conclusion

1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene presents a compelling option as a p-type molecular dopant for a variety of organic semiconductors. Its strong electron-accepting character, arising from its extensive fluorination, facilitates efficient charge transfer, leading to enhanced conductivity and modulation of device characteristics. The protocols outlined in this application note provide a robust framework for researchers to explore the potential of this molecule in the fabrication of high-performance organic electronic devices. Further optimization of doping concentrations and processing conditions for specific semiconductor systems will be crucial for unlocking the full potential of this promising material.

References

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• n-Type Doping of Organic Semiconductors: Immobilization via Covalent Anchoring. (2019). ACS Applied Materials & Interfaces, 11(21), 19436–19443. [Link]

• Heterotrimetallic Assemblies with 1,2,4,5-Tetrakis(diphenylphosphino)benzene Bridges: Constructs for Controlling the Separation and Spatial Orientation of Redox-Active Metallodithiolene Groups. (2012). Inorganic chemistry, 51(15), 8494-8505. [Link]

• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025). Retrieved from [Link]

• 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene - GlobalChemMall. (n.d.). Retrieved from [Link]

• 1,4-Bis(trifluoromethyl)benzene as a new acceptor for the design and synthesis of emitters exhibiting efficient thermally activated delayed fluorescence and electroluminescence: experimental and computational guidance. (2019). Journal of Materials Chemistry C, 7(3), 645-657. [Link]

• Dopant-induced Morphology of Organic Semiconductors Resulting in High Doping Performance. (2024). ACS Applied Materials & Interfaces, 16(21), 26058–26067. [Link]

• (PDF) Doping Approaches for Organic Semiconductors - ResearchGate. (2021). Retrieved from [Link]

• Assessing molecular doping efficiency in organic semiconductors with reactive Monte Carlo. (2024). The Journal of Chemical Physics, 160(10), 104104. [Link]

• Toward a better understanding of the doping mechanism involved in Mo(tfd-COCF 3 ) 3 _3)_3 doped PBDTTT-c. (2017). Journal of Applied Physics, 122(12), 125501. [Link]

• 1,4-Bis(trifluoromethyl)benzene as a New Acceptor for the Design and Synthesis of Emitters Exhibiting Efficient Thermally Activated Delayed Fluorescence and Electroluminescence: Experimental and Computational Guiding. (2019). ACS Omega, 4(1), 2133-2144. [Link]

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• Benzene, 1,2,4,5-tetrafluoro-3-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-6-(trifluoromethyl)- - Substance Details - EPA. (n.d.). Retrieved from [Link]

• Synthesis and crystal structure of 1,2,4-trifluoro-3,5,6-tris(triisopropylsilyl)benzene. (2011). Acta Crystallographica Section E: Structure Reports Online, 67(10), o2668. [Link]

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Application Notes and Protocols for the Synthesis of High-Performance Fluorinated Polymers via Chemical Vapor Deposition of Decafluoro-p-xylene Precursor

Introduction: The Advent of Fluorinated Poly(p-xylylene)s

High-performance polymers are foundational materials in advancing technologies across aerospace, electronics, and medical devices.[1] Among these, poly(p-xylylene)s, commercially known as Parylenes, represent a unique class of polymers synthesized via a solvent-free, chemical vapor deposition (CVD) process.[2][3] This technique yields exceptionally conformal, pinhole-free thin films, making them ideal for coating complex topographies at the micro- and nanoscale.[4][5][6] This guide focuses on a specialized, high-performance variant: the fluorinated polymer derived from the precursor 1,1,2,2,9,9,10,10-octafluoro[2.2]paracyclophane, which ultimately forms Poly(p-xylylene) AF-4 (Parylene AF-4). The incorporation of fluorine into the polymer backbone imparts superior thermal stability, a low dielectric constant, and enhanced resistance to oxidation and UV degradation, positioning it as a critical material for next-generation applications.[7][8][9]

This document provides a comprehensive overview of the synthesis, characterization, and application of Parylene AF-4, intended for researchers and professionals in materials science and drug development. We will delve into the mechanistic underpinnings of the Gorham process, provide a detailed experimental protocol for its synthesis, and discuss relevant characterization techniques and applications.

The Gorham Process: A Mechanistic Overview

The synthesis of Parylene films is predominantly achieved through the Gorham process, a three-step vacuum deposition method developed by William F. Gorham at Union Carbide.[10][11][12][13] This process is distinguished by its ability to produce high-purity polymer films without the use of solvents or catalysts.[2][6]

The journey from the stable dimer precursor to the final polymer film can be broken down into three key stages:

• Vaporization: The solid precursor, in this case, 1,1,2,2,9,9,10,10-octafluoro[2.2]paracyclophane (the dimer for Parylene AF-4), is heated under vacuum (typically around 1.0 torr) to a temperature of approximately 100-150°C.[6][7][14][15] This sublimation step transforms the solid dimer into a gaseous state.

• Pyrolysis: The gaseous dimer then passes through a high-temperature furnace, where it is subjected to pyrolysis at temperatures ranging from 600°C to 700°C.[7][15] This intense heat cleaves the two methylene-methylene bonds of the paracyclophane, yielding a reactive monomeric diradical, octafluoro-p-xylylene.[6][16][17][18] The absence of gaseous by-products in this step is a significant advantage of the Gorham process.

• Deposition and Polymerization: The reactive monomer vapor enters a deposition chamber maintained at ambient temperature. Upon contact with any surface within the chamber, the monomer adsorbs and spontaneously polymerizes, forming a long-chain, linear, and highly crystalline polymer film.[6][16][18] This polymerization occurs without a liquid phase, ensuring a truly conformal coating that uniformly covers all exposed surfaces, including sharp edges and deep crevices.[4][5][6]

Experimental Protocol: Synthesis of Parylene AF-4 via CVD

This protocol outlines the step-by-step methodology for the deposition of Parylene AF-4 films using a commercial chemical vapor deposition system.

Materials and Equipment:

• 1,1,2,2,9,9,10,10-octafluoro[2.2]paracyclophane (Parylene AF-4 dimer)

• Substrates for coating (e.g., silicon wafers, glass slides, medical devices)

• Adhesion promoter (e.g., A-174 silane)

• Parylene deposition system (equipped with a vaporizer, pyrolysis furnace, deposition chamber, cold trap, and vacuum pump)

• Cleaning solvents (e.g., isopropanol, acetone, deionized water)

• Nitrogen gas source

Protocol:

• Substrate Preparation (Critical for Adhesion):

  • Thoroughly clean the substrates to remove any organic and inorganic contaminants. A typical cleaning procedure involves sequential sonication in acetone, isopropanol, and deionized water.

  • Dry the substrates completely using a stream of dry nitrogen gas or by baking in an oven. Surfaces must be free of moisture, oils, and other residues.[19]

  • For enhanced adhesion, especially on inorganic substrates like silicon or glass, apply an adhesion promoter. This can be done by vapor-phase deposition of a silane coupling agent (e.g., A-174) prior to Parylene deposition.

• System Preparation:

  • Load the cleaned and dried substrates into the deposition chamber of the Parylene coater. Ensure they are positioned to allow for uniform exposure to the monomer vapor.

  • Weigh the desired amount of Parylene AF-4 dimer and place it in the vaporizer boat. The amount of dimer will determine the final thickness of the polymer film.

  • Assemble the deposition system, ensuring all seals are secure.

• Deposition Process:

  • Evacuate the system to a base pressure of approximately 10-20 mTorr.

  • Initiate the deposition cycle. The system will automatically execute the following steps:

    • Vaporization: Heat the vaporizer to 100-130°C to sublimate the AF-4 dimer.

    • Pyrolysis: Heat the pyrolysis furnace to 650-700°C to cleave the dimer into reactive monomers.

    • Deposition: The monomeric vapor flows into the ambient-temperature deposition chamber and polymerizes on the substrate surfaces. The deposition rate is typically slower for fluorinated parylenes compared to other variants.[8]

  • The process continues until all the dimer in the vaporizer has been consumed.

• Post-Deposition:

  • Once the deposition is complete, vent the chamber with nitrogen gas to return to atmospheric pressure.

  • Carefully remove the coated substrates from the chamber.

  • The coated parts are ready for use without any further curing.[19]

Data Presentation: Properties and Process Parameters

The following tables summarize key properties of the Parylene AF-4 precursor and the resulting polymer film, as well as typical process parameters for its deposition.

Table 1: Properties of Parylene AF-4 Precursor and Polymer

Property	1,1,2,2,9,9,10,10-octafluoro[2.2]paracyclophane (Dimer)	Poly(p-xylylene) AF-4 (Polymer)
Chemical Formula	C₁₆H₈F₈	(C₈H₄F₄)n
Molecular Weight	352.22 g/mol	High molecular weight polymer
Melting Point	~200 °C	>500 °C
Dielectric Constant	-	2.25 - 2.35
Thermal Stability	-	Up to 550 °C[7]
UV Stability	-	High[7]
Moisture Absorption	-	< 0.1%
Biocompatibility	-	USP Class VI[20][21]

Table 2: Typical CVD Process Parameters for Parylene AF-4

Parameter	Value
Vaporization Temperature	100 - 130 °C
Pyrolysis Temperature	650 - 700 °C
Deposition Chamber Temperature	Ambient (~25 °C)
Base Pressure	10 - 20 mTorr
Deposition Pressure	25 - 35 mTorr
Typical Film Thickness	0.1 - 50 µm[4][19]

Visualization of the Synthesis Workflow

The following diagram illustrates the chemical vapor deposition process for synthesizing Parylene AF-4.

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The Strategic Advantage of Perfluoro-p-xylene as an Internal Standard in Quantitative ¹⁹F NMR

Introduction: The Quest for Precision in Quantitative NMR

In the landscape of modern analytical chemistry, particularly within pharmaceutical and materials science, Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone for structural elucidation and quantitative analysis. Quantitative NMR (qNMR) offers a primary ratio method of measurement, directly linking the integrated signal intensity to the number of nuclei, thereby enabling the determination of analyte concentration and purity without the need for identical reference standards.[1] The integrity of qNMR, however, is fundamentally reliant on the quality and suitability of the internal standard employed. An ideal internal standard must exhibit chemical inertness, high purity, and produce a simple NMR spectrum with signals that are well-resolved from the analyte's signals.[2] For the growing field of fluorinated pharmaceuticals and materials, ¹⁹F NMR is an exceptionally powerful tool due to the 100% natural abundance and high gyromagnetic ratio of the ¹⁹F nucleus, and a wide chemical shift range that minimizes signal overlap.[3][4] This application note introduces perfluoro-p-xylene (octafluoro-p-xylene) as a robust and advantageous internal standard for quantitative ¹⁹F NMR, providing a detailed protocol for its application.

Unveiling Perfluoro-p-xylene: A Superior Choice for ¹⁹F qNMR

Perfluoro-p-xylene, with the chemical formula C₈F₁₀, is a highly fluorinated aromatic compound. Its unique molecular structure and properties make it an excellent candidate as an internal standard in ¹⁹F NMR for several key reasons:

• Chemical and Magnetic Equivalence: The molecule possesses a high degree of symmetry. The six fluorine atoms of the two trifluoromethyl (-CF₃) groups are chemically and magnetically equivalent, giving rise to a single, sharp resonance. Similarly, the four fluorine atoms on the aromatic ring are also equivalent, producing another distinct singlet. This simple two-singlet spectrum provides clear, easily integrable signals.

• Strategic Chemical Shift Positioning: The ¹⁹F NMR spectrum of perfluoro-p-xylene exhibits two distinct signals that are typically in regions of the spectrum that are free from interference from many common fluorinated analytes. The trifluoromethyl groups resonate at approximately -63 ppm, while the aromatic fluorines appear at around -142 ppm. This positioning reduces the likelihood of signal overlap with the analyte of interest.

• Inertness and Stability: Perfluorocarbons are known for their chemical inertness, making perfluoro-p-xylene unlikely to react with a wide range of analytes or solvents under typical NMR experimental conditions.[5] Its stability ensures the integrity of the standard throughout the sample preparation and data acquisition process.

• High Fluorine Content: The presence of ten fluorine atoms per molecule results in a strong NMR signal even at low concentrations, which is advantageous when analyzing samples with low analyte concentrations.

• Volatility: With a boiling point of approximately 102-104 °C, perfluoro-p-xylene is sufficiently non-volatile to allow for accurate weighing and sample preparation without significant loss of material.

Data Presentation: A Comparative Analysis

To illustrate the advantages of perfluoro-p-xylene, a comparison with other common ¹⁹F NMR internal standards is presented below.

Property	Perfluoro-p-xylene	Trifluoroacetic Acid (TFA)	3,5-Bis(trifluoromethyl)benzoic Acid
Chemical Formula	C₈F₁₀	C₂HF₃O₂	C₉H₄F₆O₂
Molecular Weight	286.07 g/mol	114.02 g/mol	258.12 g/mol
¹⁹F Signals	2 singlets	1 singlet	1 singlet
¹⁹F Chemical Shift (approx.)	-63 ppm (-CF₃), -142 ppm (Ar-F)	-76 ppm	-63 ppm
Melting Point	~ -2 °C	-15.4 °C	107-109 °C
Boiling Point	102-104 °C	72.4 °C	235-237 °C
Key Advantages	Two well-separated signals, high fluorine content, chemical inertness.	Good solubility in polar solvents.	High purity certified reference material available.
Potential Limitations	Lower solubility in highly polar solvents.	Volatility can be a concern, acidic proton may interact with basic analytes.	Aromatic protons may interfere in ¹H NMR, higher melting point can affect dissolution.

Experimental Protocols

The successful application of perfluoro-p-xylene as an internal standard requires meticulous attention to the experimental procedure. The following protocols provide a step-by-step guide for researchers.

Protocol 1: Preparation of a Stock Standard Solution of Perfluoro-p-xylene

The use of a stock solution is recommended to improve accuracy and efficiency when preparing multiple NMR samples.

• Accurate Weighing: Using a calibrated analytical balance with a readability of at least 0.01 mg, accurately weigh approximately 28.6 mg of high-purity perfluoro-p-xylene into a clean, dry 10 mL volumetric flask. Record the exact mass.

• Dissolution: Add a high-purity deuterated solvent (e.g., CDCl₃, acetone-d₆, or DMSO-d₆) to the volumetric flask, ensuring the perfluoro-p-xylene is fully dissolved. Perfluorocarbons are generally soluble in many organic solvents, but it is crucial to visually confirm complete dissolution.[5]

• Dilution to Volume: Carefully add the deuterated solvent to the 10 mL mark.

• Homogenization: Cap the flask and invert it multiple times to ensure the solution is homogeneous. This stock solution will have a concentration of approximately 10 mM.

Protocol 2: Preparation of the qNMR Sample

• Analyte Preparation: Accurately weigh a known amount of the fluorinated analyte into a clean, dry vial. The target amount should be chosen to yield a signal intensity comparable to that of the internal standard.[1]

• Addition of Internal Standard: Using a calibrated micropipette, add a precise volume (e.g., 500 µL) of the perfluoro-p-xylene stock solution to the vial containing the analyte.

• Complete Dissolution: Add additional deuterated solvent if necessary to ensure the complete dissolution of the analyte.

• Transfer to NMR Tube: Carefully transfer the final solution to a high-quality 5 mm NMR tube to a standard height (typically 4-5 cm, requiring about 0.6-0.7 mL of solution).[6]

Protocol 3: NMR Data Acquisition

For accurate quantification, specific NMR acquisition parameters must be employed to ensure the signal intensity is directly proportional to the number of nuclei.

• Spectrometer Setup: Tune and match the ¹⁹F probe. Lock the spectrometer using the deuterium signal of the solvent. Shim the magnetic field to achieve optimal resolution and lineshape.

• Quantitative Acquisition Parameters:

  • Pulse Angle: Use a 90° pulse to ensure maximum signal excitation.

  • Relaxation Delay (d1): This is a critical parameter. Set d1 to at least 5 times the longest T₁ (spin-lattice relaxation time) of both the analyte and the internal standard signals. A conservative starting value is 30 seconds, but should be determined experimentally for the highest accuracy.

  • Number of Scans (ns): Acquire a sufficient number of scans to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated.[2]

  • Decoupling: Use inverse-gated ¹H decoupling to suppress the Nuclear Overhauser Effect (NOE) which can perturb signal intensities.

Protocol 4: Data Processing and Quantification

• Fourier Transformation: Apply an exponential multiplication with a line broadening factor of 0.3 Hz to improve the S/N without significantly degrading the resolution.

• Phasing and Baseline Correction: Carefully phase the spectrum manually to ensure all peaks have a pure absorption lineshape. Perform a multipoint baseline correction to ensure a flat baseline across the entire spectrum.

• Integration: Integrate the well-resolved signals of the analyte and the chosen signal of perfluoro-p-xylene (either the -CF₃ or the Ar-F signal). The integration limits should encompass the entire peak, typically extending to a region where the signal returns to the baseline.

• Calculation of Analyte Concentration: The concentration of the analyte can be calculated using the following equation:

  C_analyte = (I_analyte / N_analyte) * (N_IS / I_IS) * (M_IS / M_analyte) * (P_IS / P_analyte) * C_IS

  Where:

  • C = Concentration

  • I = Integral value

  • N = Number of fluorine atoms contributing to the signal

  • M = Molecular weight

  • P = Purity

  • IS = Internal Standard

Logical Workflow for qNMR using Perfluoro-p-xylene

The following diagram illustrates the systematic workflow for performing quantitative ¹⁹F NMR analysis using perfluoro-p-xylene as an internal standard.

Caption: Workflow for quantitative ¹⁹F NMR using perfluoro-p-xylene.

Trustworthiness: A Self-Validating System

The protocol described herein is designed to be a self-validating system. The use of a highly pure, stable internal standard provides a constant reference against which the analyte is measured. The acquisition of data under quantitative conditions ensures that the fundamental principle of NMR—the direct proportionality of signal area to the number of nuclei—is upheld. Furthermore, the simple and well-resolved spectrum of perfluoro-p-xylene allows for unambiguous integration, minimizing a common source of error in qNMR. By following the detailed steps for sample preparation, data acquisition, and processing, the researcher can have a high degree of confidence in the accuracy and precision of the results.

Conclusion

Perfluoro-p-xylene presents a compelling option as an internal standard for quantitative ¹⁹F NMR analysis. Its chemical inertness, simple and well-positioned NMR signals, and high fluorine content offer significant advantages over other commonly used standards. The detailed protocols provided in this application note are designed to guide researchers, scientists, and drug development professionals in the successful implementation of this powerful analytical tool, ultimately leading to more accurate and reliable quantitative data for fluorinated compounds.

References

• Emery Pharma. "A Guide to Quantitative NMR (qNMR)." Emery Pharma. [Link]

• Claridge, T. D. W. "Quantitative NMR Spectroscopy." University of Oxford. [Link]

• Chem.ucla.edu. "19Flourine NMR." [Link]

• Kuroki, S., et al. "DFT-GIAO calculations of F-19 NMR chemical shifts for perfluoro compounds." Journal of Fluorine Chemistry, vol. 125, no. 1, 2004, pp. 1-7.

• Organomation. "NMR Sample Preparation: The Complete Guide." [Link]

• University of California, Santa Barbara. "19F Chemical Shifts and Coupling Constants." [Link]

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• ResolveMass Laboratories Inc. "Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results." [Link]

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• Defense Technical Information Center. "NMR Method for the Quantitative Analysis of Liquid Samples." [Link]

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• Environment and Climate Change Canada. "Fact sheet: 1,4-xylene (para-xylene)." [Link]

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• Ghisleni, D. D. B., et al. "Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals." Journal of Analytical Methods in Chemistry, vol. 2015, 2015, Article ID 931728.

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Applications of Decafluoro-p-xylene in Materials Science Research: A Detailed Guide

Introduction: Unveiling the Potential of a Perfluorinated Building Block

Decafluoro-p-xylene, known systematically as 1,4-bis(trifluoromethyl)benzene or α,α,α,α',α',α'-hexafluoro-p-xylene, is a highly fluorinated aromatic compound that has emerged as a critical building block in advanced materials science.[1] The substitution of hydrogen atoms with highly electronegative fluorine atoms in the methyl groups dramatically alters the electronic properties of the xylene core, transforming it into a potent electron-accepting moiety.[2] This unique characteristic is central to its application in the development of high-performance organic electronic materials.

This guide provides an in-depth exploration of the applications of decafluoro-p-xylene, with a primary focus on its role in the synthesis of materials for organic electronics. We will delve into the causality behind its use, provide detailed experimental protocols, and discuss other potential applications in the synthesis of specialized fluoropolymers.

Physicochemical Properties

The distinct properties of decafluoro-p-xylene, summarized in the table below, are a direct consequence of its perfluorinated methyl groups. These properties are crucial for its role as a precursor in various chemical syntheses.

Property	Value	Reference(s)
CAS Number	433-19-2	[1]
Molecular Formula	C₈H₄F₆	[1]
Molecular Weight	214.11 g/mol	[1]
Appearance	Colorless clear liquid	[1]
Density	1.381 g/mL at 25 °C
Boiling Point	116-117 °C	[1]
Melting Point	-1 °C	[1]
Flash Point	22 °C	[1]
Refractive Index	n20/D 1.379
Solubility	Insoluble in water; soluble in many organic solvents.	[3]

Primary Application: Synthesis of Emitters for Organic Electronics

The most significant application of decafluoro-p-xylene in materials science research is its use as an electron-accepting core in the design and synthesis of emitters for organic light-emitting diodes (OLEDs). Specifically, it has proven to be a valuable component in creating molecules that exhibit Thermally Activated Delayed Fluorescence (TADF).[2]

Scientific Rationale: The Role in TADF Materials

TADF is a mechanism that allows for the harvesting of both singlet and triplet excitons for light emission, leading to a theoretical internal quantum efficiency of 100% in OLEDs. This process relies on a small energy gap between the lowest singlet (S₁) and triplet (T₁) excited states (ΔEST).

Molecules designed for TADF typically have a donor-acceptor (D-A) architecture. The strong electron-withdrawing nature of the two trifluoromethyl (-CF₃) groups in decafluoro-p-xylene makes it an excellent acceptor unit.[2] When coupled with suitable electron-donating molecules, such as phenoxazine or phenothiazine, the resulting D-A-D structure exhibits a spatial separation of the highest occupied molecular orbital (HOMO) on the donor and the lowest unoccupied molecular orbital (LUMO) on the acceptor. This separation leads to a small ΔEST, a key requirement for efficient TADF.[2]

Caption: Role of Decafluoro-p-xylene in TADF Emitter Synthesis.

Application Protocol: Synthesis of a D-A-D TADF Emitter via Buchwald-Hartwig Amination

This protocol describes the synthesis of a representative TADF emitter, 10,10'-(2,5-bis(trifluoromethyl)-1,4-phenylene)bis(10H-phenoxazine), using a palladium-catalyzed Buchwald-Hartwig cross-coupling reaction.[4][5] This reaction is a powerful method for forming carbon-nitrogen bonds.[4]

Reaction Scheme:

Caption: Buchwald-Hartwig Synthesis of a TADF Emitter.

Materials and Reagents:

• 1,4-Dibromo-2,5-bis(trifluoromethyl)benzene

• Phenoxazine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri-tert-butylphosphine (P(t-Bu)₃) or other suitable phosphine ligand

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous toluene

• Standard glassware for inert atmosphere synthesis (Schlenk line, nitrogen/argon)

• Magnetic stirrer and heating mantle

• Solvents for purification (e.g., dichloromethane, hexanes)

• Silica gel for column chromatography

Protocol:

• Reaction Setup:

  • In a glovebox or under a stream of inert gas, add 1,4-dibromo-2,5-bis(trifluoromethyl)benzene (1.0 mmol), phenoxazine (2.2 mmol), and sodium tert-butoxide (2.4 mmol) to a dry Schlenk flask equipped with a magnetic stir bar.

  • In a separate vial, prepare the catalyst by dissolving Pd₂(dba)₃ (0.02 mmol) and P(t-Bu)₃ (0.08 mmol) in anhydrous toluene (5 mL).

  • Add the catalyst solution to the Schlenk flask containing the reagents.

  • Add an additional 15 mL of anhydrous toluene to the reaction flask.

• Reaction Execution:

  • Seal the Schlenk flask and heat the reaction mixture to 110 °C with vigorous stirring.

  • Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 24 hours.

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with dichloromethane and filter it through a pad of Celite to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel, using a gradient of hexanes and dichloromethane as the eluent.

  • Combine the fractions containing the desired product and remove the solvent under reduced pressure to yield the pure TADF emitter.

Self-Validation and Expected Outcome:

The successful synthesis of the D-A-D TADF emitter can be confirmed by standard analytical techniques such as ¹H and ¹⁹F NMR spectroscopy, mass spectrometry, and elemental analysis. The resulting compound should be a crystalline solid. The photophysical properties, including the emission spectrum and the time-resolved photoluminescence decay, should be characterized to confirm the TADF behavior. A small ΔEST is the key indicator of a successful TADF emitter.

Other Potential Applications in Materials Science

While the use of decafluoro-p-xylene in TADF materials is well-documented, its application in other areas of materials science is still emerging.

Monomer for Fluorinated Polyimides

Fluorinated polyimides are a class of high-performance polymers known for their excellent thermal stability, chemical resistance, and low dielectric constants.[6] The introduction of trifluoromethyl groups into the polymer backbone can enhance solubility and optical transparency while lowering the dielectric constant.[6][7] Decafluoro-p-xylene can be chemically modified to create diamine or dianhydride monomers, which can then be used in the synthesis of novel fluorinated polyimides.[8][9] For example, derivatives of 1-chloro-4-nitro-2-(trifluoromethyl)benzene have been used to synthesize diamine monomers for polyimides with improved gas separation properties.[8]

Specialty Solvent

Fluorinated solvents are known for their unique properties, including high density, low surface tension, and the ability to dissolve fluorinated compounds.[4] While not widely documented as a bulk solvent, decafluoro-p-xylene's chemical inertness and fluorinated nature suggest its potential as a specialty solvent or a component in solvent mixtures for processing and characterizing fluoropolymers and other fluorinated materials.

Chemical Vapor Deposition (CVD) - A Clarification

The synthesis of fluorinated parylene films, such as Parylene AF-4, via chemical vapor deposition (CVD) is a well-established technique for creating highly conformal and protective coatings.[10][11] However, the standard precursor for this process is octafluoro[2.2]paracyclophane, not decafluoro-p-xylene.[11] The CVD of parylenes involves the pyrolysis of a [2.2]paracyclophane dimer to form reactive p-xylylene diradicals, which then polymerize on a substrate.[12] Current literature does not provide significant evidence for a direct CVD process using decafluoro-p-xylene to form similar high-performance polymer films.

Safety and Handling

Decafluoro-p-xylene is a flammable liquid and should be handled with appropriate safety precautions.[1] It can cause skin and eye irritation.[1] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Keep away from heat, sparks, and open flames.[1] Store in a tightly closed container in a cool, dry, and well-ventilated area.

Conclusion

Decafluoro-p-xylene is a valuable and versatile building block in modern materials science. Its strong electron-accepting character makes it a key component in the synthesis of high-performance TADF emitters for the next generation of OLEDs. While its applications as a monomer for other fluoropolymers are being explored, its role in organic electronics is currently its most impactful contribution to the field. Further research may uncover new and exciting applications for this unique fluorinated aromatic compound.

References

• Gudeika, D., et al. (2020). 1,4-Bis(trifluoromethyl)benzene as a new acceptor for the design and synthesis of emitters exhibiting efficient thermally activated delayed fluorescence and electroluminescence: experimental and computational guidance. Journal of Materials Chemistry C. [Link]

• Tokyo Chemical Industry Co., Ltd. (n.d.). Safety Data Sheet: 1,4-Bis(trifluoromethyl)benzene.
• Senkevich, J. J., & Desu, S. B. (1999). Morphology of poly(chloro-p-xylylene) CVD thin films. Polymer, 40(21), 5751-5759.
• Sánchez-Laínez, J., et al. (2020). Fluorinated biphenyl aromatic polyimides for gas separation applications. Real gas mixture study. Journal of Membrane Science, 604, 118051.

• Anwar, S., et al. (2023). Synthetic, biological and optoelectronic properties of phenoxazine and its derivatives: a state of the art review. RSC Advances, 13(8), 5085-5114. [Link]

• Lee, H., et al. (2020). Synthesis and Properties of Fluorinated Polyimides from Rigid and Twisted Bis(Trifluoromethyl)Benzidine for Flexible Electronics. Polymers, 12(11), 2568.

• Lee, C., et al. (2023). Nanofiltration Performance of Poly(p-xylylene) Nanofilms with Imidazole Side Chains. Membranes, 13(8), 738. [Link]

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• Lane, C. D. (2015). Modeling of the CVD Deposition Process for Parylene-C to Predict Thin Film Growth. University of New Mexico.
• BenchChem. (2025). A Technical Guide to Thermal Condensation Reactions for Phenoxazine Synthesis.

• Mamat, C. R., et al. (2021). Fabrication of Aromatic Polyimide Films Derived from Diisocyanate with Fluorinated Dianhydride. Sains Malaysiana, 50(6), 1569-1579. [Link]

• Wikipedia. (n.d.). Trifluorotoluene. Retrieved from [Link]

• Reddy, D. S., et al. (2001). Synthesis and properties of fluorinated polyimides. 3. Derived from novel 1,3-bis[3′-trifluoromethyl-4′(4″-amino benzoxy) benzyl] benzene and 4,4-bis[3′-trifluoromethyl-4′(4-amino benzoxy) benzyl] biphenyl. Polymer, 42(13), 5647-5655.

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• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• Fleckenstein, C. A., & Plenio, H. (2010). ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. ChemInform, 41(25).

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Application Note: Synthesis of Complex Heterocyclic Scaffolds for Drug Discovery Using 1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene

Abstract

This application note details the strategic use of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene as a highly activated building block for the synthesis of complex, drug-like heterocyclic scaffolds. The extreme electron-deficient nature of this perfluorinated aromatic ring, driven by the synergistic electron-withdrawing effects of four fluorine atoms and two trifluoromethyl groups, enables facile and sequential nucleophilic aromatic substitution (SNAr) reactions under mild conditions. We present a case study involving the synthesis of a novel bis-benzimidazole scaffold, a privileged structure in medicinal chemistry, demonstrating the reagent's utility in rapidly accessing complex molecular architectures. This guide provides a comprehensive overview of the reaction mechanism, a detailed experimental protocol, and key analytical data, underscoring the value of this reagent in modern drug discovery programs.

Introduction: The Unique Reactivity of 1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene

The incorporation of fluorine and trifluoromethyl (-CF₃) groups is a cornerstone of modern medicinal chemistry, often imparting desirable properties such as enhanced metabolic stability, increased lipophilicity, and improved target-binding affinity.[1][2] The reagent 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene, also known as perfluoro-m-xylene, represents an exceptionally powerful electrophilic aromatic scaffold.

Its chemical properties are dominated by the following features:

• Extreme Ring Activation: The two -CF₃ groups, positioned meta to each other, are powerful electron-withdrawing substituents that strongly activate the entire aromatic ring towards nucleophilic attack.[3]

• Multiple Reaction Sites: The four fluorine atoms serve as excellent leaving groups for SNAr reactions. Their displacement is facilitated because the rate-limiting step is the initial nucleophilic attack, not the cleavage of the strong C-F bond.[3]

• Symmetry and Selectivity: The molecule's C₂ symmetry can be exploited to achieve selective mono-, di-, tri-, or tetra-substitution, providing a pathway to a diverse array of functionalized aromatic cores.

The primary mechanism of functionalization is the Nucleophilic Aromatic Substitution (SNAr) , which proceeds via a classical addition-elimination pathway. The presence of the six electron-withdrawing groups provides exceptional stabilization for the negatively charged intermediate, known as a Meisenheimer complex, thereby accelerating the reaction.[3][4]

Mechanistic Rationale: The SNAr Pathway

The SNAr reaction on 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene is a two-step process. The causality behind this highly efficient transformation is rooted in electronic stabilization at the key intermediate stage.

• Nucleophilic Attack: A nucleophile (Nu⁻) attacks one of the electron-deficient carbons bearing a fluorine atom. This forms a resonance-stabilized carbanion intermediate (Meisenheimer complex).

• Leaving Group Elimination: Aromatization is restored by the elimination of a fluoride ion, which is an excellent leaving group in this context, yielding the substituted product.

The trifluoromethyl groups play a critical role in stabilizing the negative charge of the Meisenheimer complex through their strong inductive effects, making the initial nucleophilic attack highly favorable.

Caption: Synthesis of a bis-benzimidazole scaffold.

This reaction proceeds via a sequence of four SNAr reactions. Initially, one amine group from two separate o-phenylenediamine molecules displaces two fluorine atoms. The subsequent intramolecular cyclization involves the second amine group of each unit attacking the adjacent carbon, displacing the remaining two fluorine atoms to form the fused heterocyclic system.

Detailed Experimental Protocol

Materials:

• 1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene (1.00 g, 3.14 mmol)

• o-Phenylenediamine (0.75 g, 6.92 mmol, 2.2 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (1.30 g, 9.42 mmol, 3.0 eq)

• Anhydrous N,N-Dimethylacetamide (DMA) (20 mL)

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere synthesis

Workflow Diagram:

Caption: Experimental workflow for scaffold synthesis.

Procedure:

• To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene (1.00 g, 3.14 mmol), o-phenylenediamine (0.75 g, 6.92 mmol), and anhydrous K₂CO₃ (1.30 g, 9.42 mmol).

• Seal the flask and evacuate and backfill with argon three times.

• Under a positive pressure of argon, add anhydrous DMA (20 mL) via syringe.

• Lower the flask into a pre-heated oil bath at 100 °C and stir the suspension vigorously.

• Maintain the reaction at 100 °C for 12 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or LC-MS by quenching a small aliquot in water and extracting with ethyl acetate.

• After completion, allow the reaction mixture to cool to room temperature.

• Pour the dark suspension into a beaker containing 200 mL of ice-water with stirring. A precipitate should form.

• Collect the solid product by vacuum filtration, washing thoroughly with deionized water (3 x 50 mL) followed by a small amount of cold ethanol (20 mL) to remove residual DMA and unreacted starting materials.

• Dry the product under high vacuum at 50 °C to a constant weight.

Expected Results and Characterization

This protocol is expected to yield the target bis-benzimidazole scaffold as a stable solid. Further purification can be achieved by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Parameter	Expected Value / Data
Product Name	2,9-Bis(trifluoromethyl)-5,12-difluoro-7,14-dihydrodi-benzimidazo[1,2-a:1',2'-a']benzo[1,2-d:4,5-d']diimidazole
Molecular Formula	C₂₀H₈F₈N₄
Molecular Weight	480.30 g/mol
Typical Yield	75-90% (crude)
Appearance	Off-white to pale yellow solid
¹⁹F NMR (δ, ppm)	Signals corresponding to two distinct fluorine environments: aromatic C-F and -CF₃ groups.
¹H NMR (δ, ppm)	Signals in the aromatic region corresponding to the protons on the benzimidazole rings.
Mass Spec (ESI+)	[M+H]⁺ = 481.07

Conclusion and Field-Proven Insights

This application note demonstrates that 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene is a superior building block for constructing complex molecular frameworks. The extreme electrophilicity of the aromatic core allows for reactions with a wide range of nucleophiles, including amines, thiols, and alcohols, often under mild conditions without the need for transition-metal catalysts. [5] Key Advantages for Drug Development Professionals:

• Rapid Library Synthesis: The predictable reactivity enables the rapid generation of diverse compound libraries by varying the nucleophile.

• Access to Novel Scaffolds: This reagent provides a gateway to novel, highly fluorinated heterocyclic systems that are difficult to access through other synthetic routes.

• Built-in Metabolic Stability: The resulting scaffolds inherently contain multiple fluorine and trifluoromethyl groups, which can block sites of metabolic oxidation and improve the pharmacokinetic profile of potential drug candidates. [6] By leveraging the principles of SNAr on this hyper-activated system, researchers can significantly accelerate the discovery of novel chemical entities with promising therapeutic potential.

References

• MDPI. (2021). Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. Molecules, 26(16), 4998. Available at: [Link]

• MDPI. (2021). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Pharmaceuticals, 14(7), 669. Available at: [Link]

• Semantic Scholar. (2021). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Molecules, 26, 4771. Available at: [Link]

• Harvard University. (2016). Concerted nucleophilic aromatic substitution with 19F− and 18F−. Nature Chemistry, 8, 1077–1082. Available at: [Link]

• Professor Dave Explains. (2019). Nucleophilic Aromatic Substitution. YouTube. Available at: [Link]

• PubMed. (2005). Photochemical reactivity of trifluoromethyl aromatic amines: the example of 3,5-diamino-trifluoromethyl-benzene (3,5-DABTF). Photochemistry and Photobiology, 81(5), 1229-35. Available at: [Link]

• ResearchGate. (2000). Reactions of 1,2,4,5-Tetrafluoro-3,6-bis(vinylsulfonyl)benzene with Nucleophilic Reagents Containing a Mercapto Group. Russian Journal of Organic Chemistry, 36, 1165-1168. Available at: [Link]

• Google Patents. (1972). US3642916A - Preparation of 1 2 4 5-tetrafluorobenzene.

• ResearchGate. (2006). 1,2,4,5-Tetrafluoro-3,6-bis(nitromethyl)benzene. Acta Crystallographica Section E Structure Reports Online, 62(5), o1689-o1690. Available at: [Link]

• National Institutes of Health. (1964). Reactions of Polyfluorobenzenes With Nucleophilic Reagents. Journal of Research of the National Bureau of Standards Section A: Physics and Chemistry, 68A(3), 277-288. Available at: [Link]

• National Institutes of Health. (2012). Synthesis of Polyfluorinated Thia- and Oxathiacalixarenes Based on Perfluoro-m-xylene. Molecules, 17(11), 13358-13367. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2022). Applications of 5-Fluoro-m-xylene in Advanced Materials and Pharmaceuticals. Available at: [Link]

• Oriental Journal of Chemistry. (2013). Synthesis of Some Novel Fused Heterocyclic Compounds Derivatives from Bis-chalcones. 29(1). Available at: [Link]

• ResearchGate. (2002). Reactions of Polyhalopyridines. 16. Synthesis and Reactions of 2,3,5,6-Tetrafluoro-4-perfluoroalkylthiopyridines. Russian Journal of Organic Chemistry, 38, 1018-1023. Available at: [Link]

• Google Patents. (1999). EP0953557B1 - Method for producing bis(trifluoromethyl)benzene.

• National Institutes of Health. (2019). Selective C–F Functionalization of Unactivated Trifluoromethylarenes. Journal of the American Chemical Society, 141(34), 13642-13649. Available at: [Link]

• PubMed. (2019). From p-Xylene to Ibuprofen in Flow: Three-Step Synthesis by a Unified Sequence of Chemoselective C-H Metalations. Chemistry, 25(54), 12502-12506. Available at: [Link]

• European Patent Office. (1999). Method for producing bis(trifluoromethyl)benzene - EP 0953557 A1. Available at: [Link]

• Sci-Hub. (1998). Syntheses of a Novel Class of 5/6/5-Heterocycles: Convenient Routes from Aldehydes to Bis(1,3,4-thiadiazolo). European Journal of Organic Chemistry, 1998(12), 2923–2930. Available at: [Link]

• Sciforum. (2023). One-Pot Synthesis of Tetrazole-Triazole Bis-Heterocycles via Ugi-Azide Reaction. Molbank, 2023(4), M1769. Available at: [Link]

• MDPI. (2023). Pore-Discriminative Pervaporation of Xylene Isomers Through In Situ Synthesized MIL-100(In) Membranes. Membranes, 13(11), 891. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of 1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene by Recrystallization

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the purification of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene. As a highly fluorinated aromatic compound, its purification by recrystallization presents unique challenges and considerations. This document provides in-depth technical guidance, troubleshooting protocols, and answers to frequently asked questions to empower you to achieve high purity and yield in your experiments. Our approach is grounded in established scientific principles and practical, field-tested experience.

Introduction: The Rationale Behind Recrystallization for Highly Fluorinated Aromatics

1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene is a valuable building block in medicinal chemistry and materials science, primarily due to the profound impact of fluorine substitution on molecular properties. The presence of multiple electron-withdrawing fluorine and trifluoromethyl groups renders the aromatic ring highly electron-deficient, influencing its reactivity and intermolecular interactions. Recrystallization remains a powerful and cost-effective purification technique for such compounds, capable of removing impurities and providing material of high crystalline quality, which is often a prerequisite for downstream applications.

The key to successful recrystallization lies in the differential solubility of the compound of interest and its impurities in a chosen solvent system at varying temperatures. For highly fluorinated molecules, solvent selection is critical due to their often unique solubility profiles, exhibiting a preference for fluorinated or partially fluorinated solvents and limited solubility in many common organic solvents.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for the recrystallization of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene?

A1: Based on the recrystallization of structurally similar compounds, such as 1,2,4,5-tetrafluoro-3,6-bis(nitromethyl)benzene which has been successfully recrystallized from ethanol, ethanol is a highly recommended starting solvent.[1] Perfluorinated aromatic compounds often exhibit favorable solubility in alcohols at elevated temperatures and significantly reduced solubility at lower temperatures, which is the hallmark of a good recrystallization solvent. However, the optimal solvent is always best determined empirically. Small-scale solubility tests with other solvents like methanol, isopropanol, or a mixed solvent system (e.g., ethanol/water) are advisable.

Q2: My compound "oils out" instead of crystallizing. What causes this and how can I prevent it?

A2: "Oiling out" is a common phenomenon where the solute separates from the solution as a liquid phase rather than a solid crystalline lattice. This often occurs when the melting point of the compound is lower than the temperature of the saturated solution, or when there is a high concentration of impurities which can depress the melting point. Given that the melting point of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene is approximately 6.5°C (279.68 K)[2], "oiling out" is a significant risk if the solution is still warm when it becomes supersaturated.

To prevent this, you can:

• Increase the solvent volume: This keeps the compound in solution at a lower temperature.

• Slow down the cooling rate: Allow the solution to cool to room temperature on the benchtop before placing it in a cooling bath. This provides a larger window for crystal nucleation and growth to occur above the melting point of any potential oil.

• Use a mixed-solvent system: Dissolve the compound in a good solvent (e.g., ethanol) at an elevated temperature, and then slowly add a poor solvent (e.g., water) until the solution becomes turbid. This can sometimes promote crystallization over oiling out.

Q3: What are the common impurities I should be trying to remove during the recrystallization of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene?

A3: Common impurities often stem from the synthetic route used to prepare the compound. For instance, if the synthesis involves the fluorination of a xylene precursor, incompletely fluorinated intermediates or positional isomers could be present. Given the challenges in direct, regioselective poly-fluorination, it is plausible to encounter isomers with different substitution patterns. Additionally, residual starting materials or by-products from side reactions can be present. Recrystallization is particularly effective at removing impurities with different solubility profiles from the target molecule.

Q4: What are the key safety precautions when handling 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene and the solvents used for its recrystallization?

A4: Highly fluorinated organic compounds require careful handling. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes. In case of contact, flush the affected area with copious amounts of water.

The solvents used, such as ethanol, are flammable. Keep them away from ignition sources and use a heating mantle or a steam bath for heating, never an open flame. For detailed safety information, always consult the Safety Data Sheet (SDS) for both the compound and the solvents.

Troubleshooting Guide

This section addresses specific issues that may arise during the recrystallization of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene.

Problem	Potential Cause(s)	Troubleshooting Steps
No crystals form upon cooling.	1. Too much solvent was used. 2. The solution was not sufficiently saturated. 3. The compound is too soluble in the chosen solvent even at low temperatures.	1. Boil off some of the solvent to increase the concentration and allow the solution to cool again. 2. If crystals still do not form, try scratching the inside of the flask with a glass rod at the solution's surface to induce nucleation. 3. If scratching fails, add a seed crystal of the pure compound if available. 4. Consider using a different solvent or a mixed-solvent system.
The compound "oils out".	1. The solution is becoming supersaturated at a temperature above the compound's melting point (approx. 6.5°C). 2. High concentration of impurities depressing the melting point.	1. Reheat the solution to redissolve the oil. Add a small amount of additional solvent and allow it to cool more slowly. 2. Try a lower boiling point solvent if appropriate. 3. If impurities are suspected, consider a preliminary purification step like column chromatography before recrystallization.
Poor recovery of the purified product.	1. Too much solvent was used, leading to significant loss of the compound in the mother liquor. 2. Premature crystallization during hot filtration. 3. The crystals were washed with a solvent that was not cold.	1. Before discarding the mother liquor, cool it further in an ice-salt bath to see if more crystals form. 2. Ensure the filtration apparatus (funnel and filter paper) is pre-heated before hot filtration to prevent the product from crystallizing out. 3. Always wash the collected crystals with a minimal amount of ice-cold recrystallization solvent.
The purified product is still impure.	1. The cooling process was too rapid, trapping impurities within the crystal lattice. 2. The chosen solvent is not effective at separating the specific impurities present. 3. The crystals were not washed sufficiently after filtration.	1. Repeat the recrystallization, ensuring a slow cooling rate. 2. Perform small-scale solubility tests to find a more selective solvent or a suitable mixed-solvent system. 3. Ensure the crystals are washed with a small amount of fresh, cold solvent to remove any adhering mother liquor containing impurities.

Experimental Protocol: Recrystallization of 1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene from Ethanol

This protocol is a recommended starting point and may require optimization based on the purity of your starting material and the scale of your experiment.

Materials:

• Crude 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene

• Ethanol (reagent grade)

• Erlenmeyer flask

• Heating mantle or steam bath

• Condenser (optional, but recommended to prevent solvent loss)

• Buchner funnel and flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene in an Erlenmeyer flask. Add a minimal amount of ethanol. Gently heat the mixture while stirring until the solid dissolves completely. If the solid does not dissolve, add small portions of hot ethanol until a clear solution is obtained at the boiling point. Avoid adding a large excess of solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration. This step should be done quickly to prevent premature crystallization.

• Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature on a benchtop. Do not disturb the flask during this period. Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any residual impurities from the mother liquor.

• Drying: Dry the purified crystals under vacuum to remove all traces of the solvent.

Visualization of the Recrystallization Workflow:

Caption: A decision-making diagram for troubleshooting common recrystallization problems.

References

• Perašínová, L., Svoboda, I., Végh, D., Solčán, T., & Kožíšek, J. (2006). 1,2,4,5-Tetrafluoro-3,6-bis(nitromethyl)benzene. Acta Crystallographica Section E: Structure Reports Online, 62(5), o1689–o1690. [Link]

• National Institute of Standards and Technology. (n.d.). Benzene, 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)-. In NIST Chemistry WebBook. Retrieved from [Link]

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• 2. Benzene, 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)- (CAS 651-89-8) - Chemical & Physical Properties by Cheméo [chemeo.com]

common side products in the synthesis of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene

Welcome to the technical support center for the synthesis of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene. This guide is designed for researchers, scientists, and drug development professionals who are working with highly fluorinated aromatic compounds. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. My approach is to not just provide steps, but to explain the underlying chemical principles to empower you to make informed decisions in your research.

Introduction to the Synthesis and its Challenges

The synthesis of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene presents a significant challenge due to the high degree of fluorination and the steric hindrance of the bulky trifluoromethyl groups. A common synthetic strategy involves the exhaustive trifluoromethylation of a readily available polyfluorinated precursor, such as 1,2,4,5-tetrafluorobenzene, or the fluorination of a bis(trifluoromethyl)benzene isomer. The harsh conditions often required for these transformations can lead to a variety of side products, complicating purification and reducing yields. This guide will help you navigate these challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: I am observing a significant amount of starting material in my reaction mixture even after prolonged reaction times and high temperatures. What could be the issue?

Answer:

This is a common issue in the synthesis of highly sterically hindered and electronically deactivated aromatic compounds. The primary reasons for incomplete conversion are insufficient reactivity of the trifluoromethylating or fluorinating agent and the deactivating effect of the fluorine and trifluoromethyl groups already present on the ring.

Troubleshooting:

• Choice of Reagent: Ensure you are using a sufficiently reactive reagent. For trifluoromethylation, consider using reagents like trifluoromethyl iodide (CF₃I) with a copper catalyst, or for fluorination, a high-valent fluoride source.

• Reaction Conditions: You may need to increase the temperature and pressure to overcome the high activation energy of the reaction. However, be aware that harsher conditions can lead to side product formation (see FAQ 2 and 3).

• Catalyst Deactivation: If using a catalyst, such as copper for trifluoromethylation, it may be deactivating over time. Consider adding the catalyst in portions or using a more robust catalyst system.

FAQ 2: My crude product shows multiple signals in the ¹⁹F NMR that I cannot assign to the desired product. What are the likely side products?

Answer:

The presence of multiple unexpected signals in the ¹⁹F NMR spectrum is a strong indicator of the formation of isomeric and/or incompletely substituted side products. The most common side products in the synthesis of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene are:

• Incompletely Trifluoromethylated Products: If you are trifluoromethylating 1,2,4,5-tetrafluorobenzene, you may have significant amounts of 1,2,4,5-tetrafluoro-3-(trifluoromethyl)benzene.

• Isomeric Products: Depending on the synthetic route, you may form isomers where the substituents are in different positions on the benzene ring. For instance, high temperatures can sometimes facilitate the isomerization of trifluoromethyl groups on a benzene ring.[1]

• Hydrodefluorinated or Hydrodetrifluoromethylated Products: If there are sources of hydrogen in your reaction (e.g., from solvent or moisture), you may see products where a fluorine or a trifluoromethyl group has been replaced by a hydrogen atom.[2]

Troubleshooting and Identification:

• Detailed NMR Analysis: A thorough 2D NMR analysis (¹⁹F-¹⁹F COSY, ¹H-¹⁹F HMBC) can help in elucidating the structures of the side products.

• GC-MS Analysis: Gas chromatography-mass spectrometry is an excellent tool for separating and identifying volatile side products. The fragmentation patterns can provide clues to their structures.

• Reaction Condition Optimization: To minimize these side products, it is crucial to carefully control the reaction stoichiometry and conditions. A lower reaction temperature, if feasible, can sometimes improve selectivity and reduce isomerization.

Below is a diagram illustrating the potential pathways to common side products from a hypothetical synthesis starting from 1,2,4,5-tetrafluorobenzene.

Caption: Potential side reaction pathways in the synthesis of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene.

FAQ 3: I am observing products with a lower fluorine content than expected. What could be causing defluorination?

Answer:

Defluorination of highly fluorinated aromatic compounds can occur under several conditions, leading to byproducts with fewer fluorine atoms.

Potential Causes of Defluorination:

• Strongly Basic or Nucleophilic Conditions: The presence of strong bases or nucleophiles can lead to nucleophilic aromatic substitution (SNAAr) where a fluoride ion is displaced.[3][4] The high number of electron-withdrawing groups on the target molecule makes the aromatic ring susceptible to this type of reaction.

• Reductive Conditions: The presence of reducing agents or certain transition metal catalysts can cause hydrodefluorination, where a C-F bond is cleaved and replaced with a C-H bond.[2][5]

• High Temperatures: At very high temperatures, thermal decomposition can lead to the loss of fluorine.

• Protolytic Defluorination: In the presence of strong Brønsted or Lewis acids, the C-F bond can be cleaved.[6]

Troubleshooting and Prevention:

• Control of pH: Ensure your reaction and workup conditions are not strongly basic. If a base is required, consider using a milder, non-nucleophilic base.

• Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to prevent side reactions with atmospheric components.

• Purification of Reagents and Solvents: Ensure that all reagents and solvents are free from impurities that could act as nucleophiles or reducing agents.

• Temperature Control: Carefully control the reaction temperature to avoid thermal decomposition.

The following diagram illustrates the general mechanism of nucleophilic aromatic substitution leading to defluorination.

Caption: Mechanism of nucleophilic aromatic defluorination.

FAQ 4: My purification by column chromatography is proving to be very difficult, with poor separation of the product from impurities. Are there any alternative purification strategies?

Answer:

The similar polarities and volatilities of the desired product and its side products (especially isomers and incompletely substituted analogues) can make chromatographic separation challenging.

Alternative Purification Strategies:

• Fractional Distillation: If the boiling points of the product and impurities are sufficiently different, fractional distillation under reduced pressure can be an effective purification method.

• Recrystallization: If your product is a solid, recrystallization from a suitable solvent system can be a powerful technique for removing small amounts of impurities. You may need to screen a variety of solvents to find an effective one.

• Preparative Gas Chromatography (Prep-GC): For small-scale purifications where high purity is essential, preparative GC can be an excellent, albeit expensive, option.

Quantitative Data Summary:

Issue	Common Cause(s)	Suggested Solution(s)
Low Conversion	Insufficient reactivity, catalyst deactivation	Use more reactive reagents, optimize temperature/pressure, add catalyst in portions
Isomeric Impurities	High reaction temperature	Lower reaction temperature, use a more selective catalyst
Defluorination	Basic/nucleophilic conditions, high temperature	Control pH, use inert atmosphere, purify reagents
Poor Separation	Similar polarity/volatility of products	Fractional distillation, recrystallization, preparative GC

Experimental Protocols

Protocol 1: General Procedure for Minimizing Side Products in Trifluoromethylation

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, a temperature probe, and a nitrogen inlet.

• Reagent Addition: Charge the flask with the fluorinated precursor (e.g., 1,2,4,5-tetrafluorobenzene) and a high-purity, dry solvent (e.g., DMF or NMP). Add the copper catalyst (e.g., CuI) under a positive flow of nitrogen.

• Trifluoromethylating Agent: Add the trifluoromethylating agent (e.g., CF₃I) slowly at room temperature.

• Temperature Control: Gradually heat the reaction mixture to the desired temperature and monitor the reaction progress by GC-MS. Avoid excessive temperatures to minimize isomerization.

• Workup: Upon completion, cool the reaction mixture to room temperature and quench with a dilute acid solution (e.g., 1 M HCl). Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by fractional distillation or recrystallization.

References

• Olah, G. A., & Mo, Y. K. (1972). Protolytic Defluorination of Trifluoromethyl-Substituted Arenes. Journal of the American Chemical Society, 94(25), 9241–9247. [Link]

• Schlosser, M., & Porwisiak, J. (1996). 3,5-Bis(trifluoromethyl)bromobenzene. In Encyclopedia of Reagents for Organic Synthesis. [Link]

• Barlow, M. G., Haszeldine, R. N., & Kershaw, M. J. (1974). Thermal isomerisation of methyl-, trifluoromethyl-, methoxy-, and hydrogen-substituted fluorinated benzene isomers. Journal of the Chemical Society, Perkin Transactions 1, 1736-1739. [Link]

• Wall, L. A., & Pummer, W. J. (1961). Reactions of Polyfluorobenzenes With Nucleophilic Reagents. Journal of Research of the National Bureau of Standards Section A: Physics and Chemistry, 65A(4), 341. [Link]

• Hiyama, T. (2000). Organofluorine Compounds: Chemistry and Applications. Springer Science & Business Media. [Link]

• Amii, H., & Uneyama, K. (2009). C–F Bond Activation in Organic Synthesis. Chemical Reviews, 109(5), 2119–2183. [Link]

• Whittaker, R. J., & Carr, P. A. (2012). Hydrodefluorination and Hydrogenation of Fluorobenzene under Mild Aqueous Conditions. Environmental Science & Technology, 46(17), 9537–9544. [Link]

Sources

• 1. Thermal isomerisation of methyl-, trifluoromethyl-, methoxy-, and hydrogen-substituted fluorinated benzene isomers - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Reactions of Polyfluorobenzenes With Nucleophilic Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholars.wlu.ca [scholars.wlu.ca]
• 5. Regioselective Transfer Hydrogenative Defluorination of Polyfluoroarenes Catalyzed by Bifunctional Azairidacycle [mdpi.com]
• 6. Protolytic defluorination of trifluoromethyl-substituted arenes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Workup Procedures for Reactions Involving Decafluoro-p-xylene

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for handling reactions involving perfluorinated xylenes. This guide is designed to provide practical, in-depth insights into the workup and purification procedures for reactions utilizing decafluoro-p-xylene. As a Senior Application Scientist, my goal is to blend established chemical principles with field-proven techniques to help you navigate the unique challenges presented by these highly fluorinated compounds.

A note on nomenclature: The term "decafluoro-p-xylene" implies a molecular formula of C₈F₁₀. In synthetic chemistry, this most commonly refers to 1,4-bis(trifluoromethyl)-2,3,5,6-tetrafluorobenzene (CAS No. 355-16-8). This molecule's reactivity is dominated by the principles of nucleophilic aromatic substitution (SNAr) on its electron-deficient tetrafluorobenzene ring, which is further activated by the powerful electron-withdrawing effects of the two trifluoromethyl groups.[1] This guide will focus on this specific and highly reactive chemical scaffold.

Physical & Chemical Properties Overview

Handling and purifying any chemical starts with a firm understanding of its physical properties. Perfluoroarenes are known for their high density, low surface tension, and unique solubility profiles.

Property	Value	Significance for Workup
Chemical Name	1,4-Bis(trifluoromethyl)-2,3,5,6-tetrafluorobenzene	-
CAS Number	355-16-8	-
Molecular Formula	C₈F₁₀	-
Molecular Weight	286.07 g/mol	-
Appearance	Colorless liquid	Visual confirmation.
Boiling Point	~123-124 °C	Key for removal by distillation or rotary evaporation.
Density	~1.67 g/mL @ 25 °C	Heavier than water; will form the lower layer in aqueous extractions.
Solubility	Insoluble in water; soluble in many organic solvents (ethers, chlorinated solvents, acetone, etc.).	Dictates choice of extraction and chromatography solvents.

Troubleshooting Guide: Common Workup Issues

This section addresses specific problems you may encounter during the workup of your decafluoro-p-xylene reaction in a question-and-answer format.

Question 1: My reaction is sluggish and analysis (¹⁹F NMR, GC-MS) shows a large amount of unreacted starting material. How can I effectively separate my product from the starting decafluoro-p-xylene?

Answer: This is a frequent challenge due to the similar physical properties (volatility, polarity) of the starting material and the monosubstituted product.

• Expert Rationale: The high stability and volatility of decafluoro-p-xylene make it a persistent component. A simple extraction is often insufficient. Your separation strategy must exploit the new functionality you have introduced onto the aromatic ring.

• Step-by-Step Solutions:

  • Acid/Base Extraction (If Applicable): If your nucleophile introduced an acidic (e.g., -OH, -COOH) or basic (e.g., -NHR) handle, perform a liquid-liquid extraction.

    • For an acidic product: Extract the organic phase with a mild aqueous base (e.g., 1 M NaHCO₃ or 1 M Na₂CO₃). Your product will move to the aqueous layer as a salt, leaving the neutral starting material in the organic layer. Later, re-acidify the aqueous layer (e.g., with 1 M HCl) and back-extract your product into a fresh organic solvent like ethyl acetate or dichloromethane.

    • For a basic product: Extract with a mild aqueous acid (e.g., 1 M HCl). Your product will form a salt in the aqueous phase. Neutralize and back-extract as described above.

  • Chromatography: If your product is neutral, column chromatography is the most reliable method.

    • Stationary Phase: Standard silica gel is usually effective. The highly non-polar starting material will elute very quickly.

    • Mobile Phase: Start with a non-polar eluent like hexanes or heptane, in which the starting material is very mobile. Gradually increase the polarity by adding ethyl acetate, ether, or dichloromethane to elute your more polar product. The significant polarity difference between the C-F bonds of the starting material and the C-X bond (where X is O, N, S, etc.) of your product is what makes this separation feasible.

  • Distillation (For Scale-Up): If you are working on a larger scale and there is a sufficient boiling point difference (>30 °C) between the starting material (~124 °C) and your product, fractional distillation under atmospheric or reduced pressure can be an effective, solvent-free purification method.

Question 2: During my aqueous workup, a persistent emulsion has formed at the interface between the organic and aqueous layers. How can I break it?

Answer: Emulsions are common with fluorinated compounds due to their low surface tension and high density.

• Expert Rationale: The high density of the fluorinated organic phase can sometimes be close to that of the aqueous phase, especially if salts are present, reducing the driving force for separation. Fluorinated molecules can also act as surfactants under certain conditions.

• Troubleshooting Steps:

  • Add Brine: The first and most effective solution is to add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength and density of the aqueous phase, forcing the organic components out of the solution and helping to break the emulsion.

  • Gentle Agitation: Avoid vigorous shaking in the separatory funnel. Instead, use gentle, repeated inversions to mix the layers.

  • Patience & Gravity: Allow the separatory funnel to stand undisturbed for an extended period (15-30 minutes).

  • Filtration: Pass the entire mixture through a pad of Celite® or glass wool. This can physically disrupt the emulsified droplets.

  • Centrifugation: If working on a small scale, transferring the mixture to centrifuge tubes and spinning for a few minutes is a highly effective method for forcing phase separation.

Answer: You have likely hydrolyzed one of the trifluoromethyl (CF₃) groups to a carboxylic acid (-COOH).

• Expert Rationale: While the C-F bonds of a CF₃ group are very strong, they are not inert. Under harsh basic or acidic conditions, particularly at elevated temperatures, nucleophilic attack on the carbon of the CF₃ group can initiate a stepwise hydrolysis, ultimately forming a carboxylate salt.[2] This is a known, albeit sometimes slow, transformation for trifluoromethylarenes.

• Identification and Removal:

  • Identification: This byproduct will be significantly more polar than your desired product. It can be identified by LC-MS (looking for a mass change corresponding to the replacement of -CF₃ with -COOH) or by IR spectroscopy (a broad O-H stretch around 3000 cm⁻¹ and a strong C=O stretch around 1700 cm⁻¹).

  • Removal: As a carboxylic acid, this impurity is easily removed. Dissolve your crude product in a suitable solvent (e.g., ethyl acetate) and wash thoroughly with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The acidic byproduct will be deprotonated and extracted into the aqueous base layer. Wash the organic layer again with brine, dry it with an anhydrous salt (like Na₂SO₄ or MgSO₄), filter, and concentrate to yield the purified, neutral product.

Frequently Asked Questions (FAQs)

Q: What are the best general-purpose solvents for conducting SNAr reactions with decafluoro-p-xylene? A: Aprotic polar solvents are ideal. They effectively dissolve the polar intermediates in the SNAr mechanism and do not interfere with the nucleophile.[3][4] Excellent choices include:

• Dimethylformamide (DMF)

• Dimethyl sulfoxide (DMSO)

• Acetonitrile (MeCN)

• Tetrahydrofuran (THF)

Q: How should I monitor the progress of my reaction? A: A multi-technique approach is best.

• Thin-Layer Chromatography (TLC): Useful for a quick visual check. The starting material is very non-polar and will have a high Rf value in typical eluents (e.g., 10-20% ethyl acetate in hexanes). The product will be more polar and have a lower Rf.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for volatile fluorinated compounds. It allows you to monitor the disappearance of the starting material and the appearance of the product peak, confirming the molecular weight of the product simultaneously.

• ¹⁹F NMR Spectroscopy: This is the most powerful and definitive tool. Decafluoro-p-xylene has two distinct fluorine signals (one for the aromatic C-F and one for the -CF₃). Upon substitution, the symmetry of the molecule is broken, and a new, more complex signal pattern will emerge for the product, providing unambiguous evidence of reaction progress and regioselectivity.

Q: What is the best method for final purification? A: The choice depends on the properties of your final product.

• Crystallization: If your product is a solid, crystallization is an excellent method for achieving high purity. Explore solvent systems like heptane/ethyl acetate or toluene.

• Flash Column Chromatography: This is the most versatile method for both solid and oil products. Standard silica gel is usually sufficient.

• Sublimation: For highly stable, non-polar solids, vacuum sublimation can be a very effective, solvent-free purification technique.

Standard Workup Protocol: A Self-Validating System

This protocol describes a generalized workup for a nucleophilic aromatic substitution reaction of decafluoro-p-xylene with a generic nucleophile (e.g., an alcohol, R-OH, or an amine, R₂NH) using a base like potassium carbonate (K₂CO₃).

Expertise & Causality: Each step is designed to systematically remove a specific class of impurities, ensuring the final product is pure.

• Step 1: Quenching the Reaction

  • Procedure: Once the reaction is deemed complete by your chosen monitoring method, cool the reaction mixture to room temperature. Slowly pour the mixture into a beaker containing deionized water (typically 5-10 times the volume of the reaction solvent).

  • Causality: This step serves two purposes: it precipitates many organic products that are insoluble in water and dissolves the inorganic salts (e.g., K₂CO₃, KF byproduct) and any remaining polar solvent like DMF or DMSO, beginning the purification process.

• Step 2: Liquid-Liquid Extraction

  • Procedure: Transfer the aqueous slurry to a separatory funnel. Extract the mixture with a suitable organic solvent (e.g., ethyl acetate, diethyl ether, or dichloromethane) three times. Combine the organic layers.

  • Causality: Your organic product will have a much higher affinity for the organic solvent than for the water. Repeating the extraction ensures quantitative recovery of the product from the aqueous phase. Remember that fluorinated organic layers will be dense and may be the bottom layer.[5]

• Step 3: Aqueous Washes - The Purification Engine

  • Procedure: Wash the combined organic layers sequentially with:

    • Deionized Water (2x): To remove residual DMF or DMSO.

    • Saturated Aqueous NaHCO₃ (1x): To neutralize and remove any acidic starting materials or byproducts.

    • Saturated Aqueous NaCl (Brine) (1x): To remove the bulk of the dissolved water from the organic phase and break any potential emulsions.

  • Causality: This washing sequence is a self-validating system. Each wash removes a specific type of impurity, logically leading to a cleaner product solution. The brine wash is critical for efficient drying in the next step.

• Step 4: Drying and Concentration

  • Procedure: Dry the washed organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄). Filter off the drying agent and concentrate the solvent using a rotary evaporator.

  • Causality: Removing all traces of water is essential to prevent contamination of the final product and to avoid complications in subsequent reactions or analysis.

• Step 5: Final Purification

  • Procedure: Purify the crude residue obtained after concentration using the most appropriate method as determined by the product's properties (crystallization, chromatography, or sublimation).

  • Causality: This final step removes non-volatile organic impurities, including unreacted starting materials (if not removed by an acid/base wash) and any side products, to yield the final, pure compound.

Visualization of the Workup Workflow

The following diagram illustrates the decision-making process during a typical workup procedure.

Caption: Decision workflow for workup and purification of decafluoro-p-xylene derivatives.

References

• D. M. Lemal, "Perspective on Fluorocarbon Chemistry," The Journal of Organic Chemistry, vol. 69, no. 1, pp. 1-11, 2004. [Link]

• J. C. Tatlow, "The general chemistry of highly-fluorinated aromatic and heteroaromatic compounds," Journal of Fluorine Chemistry, vol. 126, no. 2, pp. 113-119, 2005. [Link]

• J. Miller, Aromatic Nucleophilic Substitution. Elsevier Publishing Company, 1968. [Link]

• P. Kirsch, Modern Fluoroorganic Chemistry: Synthesis, Reactivity, Applications. Wiley-VCH, 2013. [Link]

• W. R. Dolbier, Jr., "Structure, Reactivity, and Chemistry of Fluoro-organic Compounds," Chemical Reviews, vol. 96, no. 5, pp. 1557-1584, 1996. [Link]

• A. E. Feiring, "Chemistry of Trifluoromethyl Group," Journal of Fluorine Chemistry, vol. 10, no. 5, pp. 375-379, 1977. [Link]

• J. H. Clark, "Fluoride ion as a base in organic synthesis," Chemical Reviews, vol. 80, no. 5, pp. 429-452, 1980. [Link]

• D. J. Adams, J. H. Clark, et al., "Nucleophilic aromatic substitution (SNAr) reactions in ionic liquids," Green Chemistry, vol. 5, pp. 310-313, 2003. [Link]

• University of California, Los Angeles, "Organic Reaction Workup Formulas for Specific Reagents," Merlic Group Website. [Link]

• G. M. Brooke, "Nucleophilic substitution in polyfluoroarenes," Journal of Fluorine Chemistry, vol. 86, no. 1, pp. 1-76, 1997. [Link]

• Master Organic Chemistry, "Nucleophilic Aromatic Substitution (NAS)," Educational Resource. [Link]

• Chemistry LibreTexts, "Nucleophilic Aromatic Substitution," Educational Resource. [Link]

• V. D. Shteingarts, "Polyfluoroarenes in Reaction with Electrophilic and Nucleophilic Reagents," Synthetic Metals, vol. 47, no. 1-3, pp. 1-13, 1992. [Link]

• M. D. Stadnichuk, et al., "Reactions of perfluoro(p-xylene) with nucleophilic agents," Russian Chemical Bulletin, vol. 20, pp. 2168-2171, 1971. [Link]

• N. E. Akhmetova, et al., "Reactions of polyfluoroaromatic compounds with nucleophilic reagents," Journal of Fluorine Chemistry, vol. 128, no. 11, pp. 1221-1238, 2007. [Link]

Sources

• 1. carlroth.com [carlroth.com]
• 2. P-Xylene | C6H4(CH3)2 | CID 7809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Stability of 1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene in Chemical Reactions

Welcome to the technical support center for 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for preventing the decomposition of this highly versatile and reactive building block during chemical transformations. As a Senior Application Scientist, my goal is to synthesize technical accuracy with field-proven insights to ensure the integrity of your experimental outcomes.

Introduction: Understanding the Stability of a Perfluorinated Arene

1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene is a unique aromatic compound characterized by a high degree of fluorination. The presence of four fluorine atoms and two trifluoromethyl groups on the benzene ring imparts significant chemical and thermal stability.[1] However, these electron-withdrawing substituents also render the aromatic ring highly susceptible to nucleophilic attack, which is the primary mode of reactivity and a potential pathway for decomposition if not properly controlled.[2][3] This guide will address the common challenges and questions related to the stability of this compound in various reaction settings.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene?

A1: The two main decomposition pathways to be vigilant about are:

• Nucleophilic Aromatic Substitution (SNA_r): This is the most common reaction pathway for this compound.[2] While often the desired transformation, unwanted side reactions with nucleophiles present in the reaction mixture (e.g., hydroxide, alkoxides, or even trace water) can lead to the formation of undesired byproducts and apparent "decomposition" of the starting material. The fluorine atoms on the aromatic ring are excellent leaving groups in the presence of strong nucleophiles.[3]

• Hydrolysis of Trifluoromethyl Groups: Although generally robust, the trifluoromethyl (-CF3) groups can undergo hydrolysis under strongly alkaline conditions to form carboxylic acid (-COOH) groups, releasing fluoride ions. This process is more likely to occur at elevated temperatures.

Q2: How does temperature affect the stability of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene?

A2: While polyfluorinated aromatic compounds are generally thermally stable, elevated temperatures can significantly influence reaction outcomes.[2] High temperatures can:

• Increase the rate of decomposition: All chemical reactions, including decomposition pathways, are accelerated by heat.

• Favor elimination over substitution: In reactions where both substitution and elimination pathways are possible, higher temperatures generally favor elimination.[4][5][6]

• Promote side reactions: Increased thermal energy can overcome the activation barriers for undesired side reactions, leading to a more complex product mixture.

It is crucial to carefully control the reaction temperature to favor the desired transformation while minimizing decomposition.

Q3: What is the role of solvent in maintaining the stability of this compound?

A3: The choice of solvent is critical. For reactions involving nucleophiles, polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or acetonitrile are often preferred. These solvents can solvate the cation of a salt, leaving the anion (the nucleophile) more reactive. However, it is imperative that these solvents are rigorously dried, as any residual water can act as a nucleophile and lead to decomposition. Anhydrous reaction conditions are highly recommended for most transformations involving this substrate.[7][8]

Q4: Can I use common bases like sodium hydroxide or potassium carbonate with this compound?

A4: The use of strong, non-sterically hindered bases like sodium hydroxide should be approached with extreme caution. These bases can act as nucleophiles, leading to the substitution of fluorine atoms on the aromatic ring or hydrolysis of the trifluoromethyl groups. If a base is required, consider using a sterically hindered, non-nucleophilic base such as lithium diisopropylamide (LDA), N,N-Diisopropylethylamine (DIPEA, Hünig's Base), or 1,8-Diazabicycloundec-7-ene (DBU).[9][10][11][12] The steric bulk of these bases prevents them from attacking the aromatic ring directly but allows them to function as proton abstractors.

Troubleshooting Guide

This section provides a problem-and-solution framework for common issues encountered during reactions with 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene.

Observed Problem	Potential Cause	Recommended Solution & Scientific Rationale
Low yield of desired product and formation of multiple unidentified byproducts.	Decomposition via nucleophilic attack by trace water or other nucleophiles.	Ensure strictly anhydrous reaction conditions. Dry all solvents and reagents thoroughly before use. Consider using molecular sieves to maintain a dry atmosphere. The highly electron-deficient aromatic ring is very susceptible to nucleophilic attack, and even small amounts of water can lead to significant byproduct formation.[7][8]
Formation of a carboxylic acid byproduct, confirmed by IR or NMR spectroscopy.	Hydrolysis of one or both trifluoromethyl groups.	Avoid strongly basic conditions, especially at elevated temperatures. If a base is necessary, opt for a non-nucleophilic, sterically hindered base. The carbon atom of the trifluoromethyl group is electrophilic and can be attacked by strong nucleophiles like hydroxide, leading to hydrolysis.
Reaction is sluggish or does not proceed to completion.	Insufficient activation of the nucleophile or inadequate reaction temperature.	Carefully optimize the reaction temperature. While high temperatures can cause decomposition, some reactions require a certain activation energy to proceed at a reasonable rate.[13] Consider using a phase-transfer catalyst for reactions with anionic nucleophiles to enhance their reactivity under milder conditions.
In palladium-catalyzed cross-coupling reactions, defluorination or catalyst deactivation is observed.	Side reactions with the palladium catalyst or reaction with basic additives.	Use appropriate ligands and mild reaction conditions. For Suzuki-Miyaura or similar cross-coupling reactions, carefully select the palladium catalyst and ligands that are known to be effective for polyfluoroarenes.[14][15][16] Minimize the excess of base and consider using milder bases like triethylamine.

Experimental Protocols: Best Practices

Protocol 1: General Anhydrous Reaction Setup

This protocol outlines the essential steps for setting up a reaction under anhydrous conditions to minimize decomposition from water.

• Drying Glassware: All glassware should be oven-dried at a minimum of 120 °C for at least 4 hours or flame-dried under a vacuum.

• Inert Atmosphere: Assemble the glassware while hot and immediately place it under an inert atmosphere (e.g., nitrogen or argon).

• Solvent and Reagent Preparation: Use freshly distilled or commercially available anhydrous solvents. Transfer solvents and liquid reagents using dry syringes or cannulas. Solid reagents should be dried in a vacuum oven.

• Reaction Execution: Maintain a positive pressure of the inert gas throughout the reaction. For extended reactions, consider using a bubbler to monitor the gas flow.

Visualizing Reaction Principles

To better understand the key factors influencing the stability of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene, the following diagrams illustrate the primary decomposition pathway and a decision-making workflow for reaction setup.

Caption: Primary decomposition pathways initiated by strong nucleophiles.

Caption: Decision workflow for setting up a stable reaction.

References

• Wall, L. A., et al. (1963). Reactions of Polyfluorobenzenes With Nucleophilic Reagents. Journal of Research of the National Bureau of Standards Section A: Physics and Chemistry, 67A(5), 481–497. Available at: [Link]

• DiMagno, S. G., et al. (2017). Multiple Approaches to the In Situ Generation of Anhydrous Tetraalkylammonium Fluoride Salts for SNAr Fluorination Reactions. The Journal of Organic Chemistry, 82(11), 5645–5655. Available at: [Link]

• Imperial Chemical Industries Ltd. (1972). Preparation of 1 2 4 5-tetrafluorobenzene. U.S. Patent 3,642,916.

• The Organic Chemistry Tutor. (2023, March 18). Effect of Temperature on Elimination and Substitution Reactions [Video]. YouTube. Available at: [Link]

• Reddit. (2023, August 4). Reasoning for choosing sterically-hindered base. r/chemhelp. Retrieved January 26, 2026, from [Link]

• Ashenhurst, J. (2012, December 19). SN1 vs E1 and SN2 vs E2 : The Temperature. Master Organic Chemistry. Available at: [Link]

• Banks, R. E., et al. (1967). N-fluoro-compounds. Part II. Reaction of perfluoro-N-fluoropiperidine or perfluoro-N-fluoromorpholine with manganese pentacarbonyl hydride to give the corresponding N–H compounds. Journal of the Chemical Society C: Organic, 427-430. Available at: [Link]

• Amii, H., & Uneyama, K. (2009). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Molecules, 14(7), 2758-2781. Available at: [Link]

• Beier, P., et al. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Beilstein Journal of Organic Chemistry, 12, 192–197. Available at: [Link]

• Kim, S. K., et al. (2005). Nucleophile Effects for the Reactions of Nucleophilic Substitution by Pressure and Temperature. Journal of the Korean Chemical Society, 49(4), 349-354. Available at: [Link]

• Schwesinger, R., & Schlemper, H. (1987). Extremely Strong, Non-ionic Bases: Syntheses and Applications. CHIMIA International Journal for Chemistry, 41(9), 293-296. Available at: [Link]

• Bernard-Gauthier, V., et al. (2016). [18F]fluoride Activation and 18F-Labelling in Hydrous Conditions—Towards a Microfluidic Synthesis of PET Radiopharmaceuticals. Molecules, 21(5), 633. Available at: [Link]

• Bryce, T. (2017, June 16). Why substitution and elimination reactions are favored respectively at lower and higher temperature? Chemistry Stack Exchange. Available at: [Link]

• Hooker, J. M., et al. (2016). Concerted nucleophilic aromatic substitution with 19F− and 18F−. Nature, 539(7630), 530–533. Available at: [Link]

• Leah4sci. (2017, March 3). E2 product using sterically hindered base [Video]. YouTube. Available at: [Link]

• Wang, F., et al. (2017). Palladium-catalyzed Heck-type reaction of secondary trifluoromethylated alkyl bromides. Beilstein Journal of Organic Chemistry, 13, 2698–2703. Available at: [Link]

• Kivala, M., et al. (2009). 1,2,4,5-Tetrakis(tetramethylguanidino)benzene: Synthesis and Properties of a New Molecular Electron Donor. Chemistry – A European Journal, 15(19), 4814-4822. Available at: [Link]

• Daikin Industries, Ltd. (2004). Process for the preparation of bis (trifluoromethyl) benzene. German Patent DE69915924T2.

• Shen, X., & Engle, K. M. (2023). Stereoselective Palladium-Catalyzed Hiyama Cross-Coupling Reaction of Tetrasubstituted gem-Difluoroalkenes. Organic Letters, 25(51), 9181–9185. Available at: [Link]

• Speicher, S., Plutschack, M. B., & Ritter, T. (2020). Late-stage C-H Functionalization with 2,3,7,8-Tetrafluorothianthrene: Preparation of a Tetrafluorothianthrenium-salt. Organic Syntheses, 97, 284-302. Available at: [Link]

• Wikipedia contributors. (2023, December 29). Non-nucleophilic base. In Wikipedia, The Free Encyclopedia. Retrieved January 26, 2026, from [Link]

• Soderberg, T. (2020, July 1). 8.3: Factors affecting rate of nucleophilic substitution reactions. In Chemistry LibreTexts. Retrieved January 26, 2026, from [Link]

• Ashenhurst, J. (2012, October 24). Bulky Bases in Elimination Reactions. Master Organic Chemistry. Available at: [Link]

• Beier, P., et al. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Beilstein Journal of Organic Chemistry, 12, 192–197. Available at: [Link]

• Wallace, M. J., et al. (2022). 3D printed tetrakis(triphenylphosphine)palladium (0) impregnated stirrer devices for Suzuki–Miyaura cross-coupling reactions. Reaction Chemistry & Engineering, 8(3), 752-757. Available at: [Link]

• Daikin Industries, Ltd. (1999). Method for producing bis(trifluoromethyl)benzene. European Patent EP 0953557 A1.

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Technical Support Center: Characterization of Highly Fluorinated Compounds

Welcome to the technical support center for the characterization of highly fluorinated compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges posed by fluorine's distinctive chemistry. Here, we provide troubleshooting guides and frequently asked questions (FAQs) to address specific issues in your experimental workflows.

The introduction of fluorine into molecules dramatically alters their properties, leading to their widespread use but also presenting significant analytical hurdles.[1] This guide is structured by analytical technique to help you quickly navigate to the relevant section and resolve your specific challenge.

Section 1: General Handling, Safety & Sample Preparation

Working with highly fluorinated compounds requires special attention to safety and sample preparation due to their unique reactivity and physicochemical properties.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety precautions I should take when handling fluorinated compounds and reagents?

A1: Safety is paramount. Many fluorinating agents are highly reactive and toxic.[1] Always work in a certified chemical fume hood.[2] Personal Protective Equipment (PPE) is critical and should include:

• Eye Protection: Chemical splash goggles and a face shield are required, especially when working with concentrations greater than 20%.[2]

• Hand Protection: Use gloves specifically rated for the chemicals you are handling; consult the manufacturer's compatibility chart. Double-gloving is recommended for highly corrosive or easily absorbed compounds.[1][2]

• Body Protection: Wear a flame-resistant lab coat and a chemically resistant apron.[1][2]

In case of exposure to fluorine gas or hydrofluoric acid (HF), immediate and specific first aid is required. This often involves flushing with copious amounts of water and applying a 2.5% calcium gluconate gel to the affected area.[3][4] Be aware that many fluoride-containing chemicals can generate HF upon contact with water or acids.[2]

Q2: My fluorinated compound has poor solubility in common analytical solvents. How can I prepare my sample for analysis?

A2: Poor solubility is a common challenge. The high electronegativity of fluorine can significantly reduce a molecule's polarity and hydrogen-bonding capability.

• Solvent Screening: Start by testing a range of solvents, from nonpolar (e.g., hexane) to polar aprotic (e.g., acetonitrile, acetone) and fluorinated solvents (e.g., hexafluoroisopropanol - HFIP). HFIP is particularly effective for dissolving and analyzing fluorinated compounds like oligonucleotides by mass spectrometry.[5]

• Co-solvents: Use a mixture of solvents. For example, a small amount of a fluorinated solvent or a polar organic solvent like DMSO or DMF in your primary solvent can enhance solubility.

• Temperature: Gently warming the sample may improve solubility, but be cautious of sample degradation or volatility.

• Derivatization: For chromatographic analysis, derivatization can be used to alter the solubility and improve interaction with the stationary phase.

Section 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is a powerful tool, but its unique characteristics can present challenges.[6][7] The ¹⁹F nucleus has a spin of 1/2 and 100% natural abundance, making it highly sensitive for NMR experiments.[8]

Troubleshooting & FAQs

Q1: Why does my ¹⁹F NMR spectrum have a rolling or distorted baseline?

A1: Baseline distortion is a frequent issue in ¹⁹F NMR, primarily due to the very wide spectral range of fluorine compounds (over 800 ppm).[8] This can make it difficult for the spectrometer's automatic phasing and baseline correction algorithms to work effectively.

• Cause: The primary cause is often a large first-order phase correction (lp parameter) being applied incorrectly during automatic processing.[9]

• Solution:

  • Manual Phasing: Manually phase the spectrum. Start by setting the first-order phase correction (lp) to zero and perform a zero-order correction (aph0). Then, carefully adjust the first-order phase if needed.[9]

  • Baseline Correction: After phasing, use the instrument's baseline correction command (bc) to flatten the baseline.[9]

  • Acquisition Parameters: For spectra with widely separated peaks, consider acquiring the data in several smaller spectral windows and stitching them together. This can improve excitation uniformity and reduce baseline issues.[9]

Q2: How do I choose an appropriate chemical shift reference for ¹⁹F NMR?

A2: Unlike ¹H NMR where TMS is a universal internal standard, finding a single universal reference for ¹⁹F NMR is challenging.[10] The reference standard, neat trichlorofluoromethane (CFCl₃), is set to 0 ppm, but it is a volatile and ozone-depleting substance, making it unsuitable for routine use.

• The Challenge: The large chemical shift distribution of fluorinated compounds means a reference suitable for one compound might be inappropriate for another, potentially overlapping with signals of interest.[10] Furthermore, ¹⁹F chemical shifts are highly sensitive to sample conditions like solvent, pH, and temperature.[10][11]

• Best Practices:

  • Internal vs. External Referencing: An internal reference is preferred for the highest accuracy, as it experiences the same conditions as the analyte. However, it must be inert and its signal must not overlap with analyte signals.

  • Common Secondary Standards: Compounds like trifluoroacetic acid (TFA), hexafluorobenzene (C₆F₆), or sodium trifluoroacetate are often used.

  • Indirect Referencing: Modern spectrometers can use the deuterium lock signal of the solvent to indirectly reference the ¹⁹F spectrum based on the known frequency ratio of ²H and ¹⁹F. However, this method can be less accurate for precise measurements, especially in binding studies where minor chemical shift changes are significant.[10]

  • Reporting: Always report the reference compound, its concentration, and the solvent used, as these factors significantly influence chemical shifts.[11]

Q3: My ¹H and ¹³C NMR spectra are incredibly complex and difficult to interpret. What's causing this?

A3: The complexity arises from spin-spin coupling between ¹⁹F and other nuclei (¹H, ¹³C). Fluorine couples not only to nuclei 2 or 3 bonds away (²J, ³J) but also through 4, 5, or even more bonds, leading to highly complex splitting patterns.

• Causality: The magnitude of J-coupling is influenced by the number of bonds, dihedral angles, and the electronegativity of surrounding atoms. Unlike proton-proton couplings, long-range ¹H-¹⁹F and ¹³C-¹⁹F couplings are often significant.

• Solutions:

  • ¹⁹F Decoupling: The most direct solution is to run ¹H{¹⁹F} or ¹³C{¹⁹F} decoupling experiments. This collapses the complex multiplets into singlets (or simpler multiplets if other couplings exist), simplifying the spectrum and confirming that the complexity is due to fluorine coupling.

  • 2D NMR: Use 2D NMR experiments like ¹H-¹⁹F HETCOR or ¹³C-¹⁹F HMBC to unambiguously assign correlations between fluorine and other nuclei.

Data Presentation: ¹⁹F NMR Chemical Shifts

The following table provides typical ¹⁹F chemical shift ranges for common organofluorine environments, referenced to CFCl₃ at 0 ppm.[8][12][13]

Functional Group Type	Chemical Shift Range (ppm)
Acyl Fluorides (-C(O)F)	+20 to -70
Trifluoromethyl (-CF₃)	-50 to -80
Aromatic Fluorides (Ar-F)	-80 to -170
Difluoromethylene (-CF₂-)	-80 to -140
Fluoromethylene (-CH₂F)	-200 to -220
Fluoromethine (>CHF)	-140 to -250

Note: Negative shifts are upfield of the CFCl₃ reference.

Section 3: Mass Spectrometry (MS)

The high electronegativity and electron-withdrawing nature of fluorine present unique challenges for ionization and fragmentation in mass spectrometry.

Troubleshooting & FAQs

Q1: I'm seeing very low signal intensity or complete signal suppression for my fluorinated analyte in LC-ESI-MS. What is happening?

A1: This is a very common problem. The strong electron-withdrawing effect of fluorine atoms makes it difficult for many fluorinated compounds to be efficiently ionized by electrospray ionization (ESI), particularly in positive ion mode, as they are less likely to accept a proton.

• Mechanism of Suppression:

  • Poor Ionization: Highly fluorinated compounds are not basic and resist protonation ([M+H]⁺). In negative ion mode, they may not be acidic enough to easily deprotonate ([M-H]⁻), unless a suitable acidic functional group is present.

  • Ion-Pairing Reagents: Mobile phase additives like trifluoroacetic acid (TFA) or heptafluorobutyric acid (HFBA), while excellent for chromatography, are notorious for causing signal suppression in ESI-MS.[14][15] These reagents are surface-active and compete with the analyte for ionization, reducing its signal by as much as 30-80%.[14][15]

• Troubleshooting Steps:

  • Switch Ionization Mode: Attempt analysis in negative ion mode, especially if your compound has an acidic proton (e.g., a carboxylic acid or phenol).

  • Change Mobile Phase Additive: Replace TFA with formic acid (FA) or acetic acid (AA). While chromatography may be poorer, MS sensitivity will likely increase dramatically.

  • Try a Different Ionization Source: If available, try Atmospheric Pressure Chemical Ionization (APCI). APCI is a gas-phase ionization technique that is often more suitable for less polar compounds that are difficult to ionize with ESI.

  • Use a Softer Ionization Technique: For GC-MS applications where molecular ions are not observed with standard Electron Ionization (EI), Field Ionization (FI) can be a valuable alternative as it is a much softer technique that often preserves the molecular ion.[16]

Q2: The fragmentation pattern of my fluorinated compound in MS/MS is unusual and doesn't follow typical fragmentation rules. How can I interpret it?

A2: Fragmentation of fluorinated compounds is often complex and does not follow the predictable pathways seen with non-fluorinated analogues.[17][18]

• Dominant Pathways:

  • Loss of Small Fluorinated Units: Instead of simple losses of functional groups, you will often see losses of HF, CF₂, or CF₃.

  • Rearrangements and Fluorine Migration: Fluorine atoms can migrate during fragmentation, leading to unexpected fragment ions that are not easily explained by simple bond cleavages.[19][20] This is particularly true for perfluoroalkyl anions.[19]

  • In-Source Fragmentation: Many fluorinated compounds, especially those with a carboxylate group, are prone to fragmenting within the ionization source itself, even before MS/MS analysis.[21] This can lead to misidentification of the precursor ion.[21]

• Interpretation Strategy:

  • Look for Characteristic Ions: The CF₃⁺ ion (m/z 69) is a very common fragment for compounds containing a trifluoromethyl group.

  • Identify Neutral Losses: Use your software to search for common neutral losses like HF (20 Da), CO₂ (44 Da), and CF₂ (50 Da).

  • High-Resolution MS: Use high-resolution mass spectrometry (HRMS) to obtain accurate mass measurements of both precursor and fragment ions. This allows you to determine the elemental composition of each ion, which is crucial for proposing logical fragmentation pathways.

Experimental Workflow: Optimizing ESI-MS for a Fluorinated Analyte

This workflow provides a systematic approach to improving the signal of a problematic fluorinated compound.

Caption: Troubleshooting workflow for low ESI-MS signal.

Section 4: Chromatography (HPLC & GC)

The unique properties of fluorinated compounds, such as high hydrophobicity and lipophobicity, often lead to unconventional chromatographic behavior.

Troubleshooting & FAQs

Q1: I'm seeing severe peak tailing for my fluorinated analyte on a standard C18 HPLC column. What can I do to improve peak shape?

A1: Peak tailing is a common issue and can ruin resolution and quantification. While often caused by secondary interactions with residual silanols on silica-based columns, fluorinated compounds present unique challenges.

• Potential Causes:

  • Strong Retention: The "fluorous" nature of highly fluorinated compounds can lead to extremely strong retention on hydrophobic phases like C18, sometimes resulting in poor peak shape.

  • Secondary Interactions: If your analyte has a basic functional group (e.g., an amine), it can interact with acidic silanol groups on the column packing material, causing tailing.

  • Column Contamination/Deterioration: Buildup of contaminants or degradation of the column can create active sites that cause tailing.[22]

• Solutions:

  • Switch to a Fluorinated Stationary Phase: This is the most effective solution. Phenyl- or alkyl-fluorinated HPLC columns offer alternative selectivity compared to traditional C8 or C18 phases.[23][24] These phases can improve peak shape and change elution order, which can be beneficial for separating complex mixtures.[23]

  • Modify the Mobile Phase: If the analyte is basic, add a small amount of a competing base, like triethylamine (TEA), to the mobile phase to block silanol interactions. Also, ensure the mobile phase pH is appropriate to keep the analyte in a single ionic state.

  • Increase Temperature: Raising the column temperature can sometimes improve peak shape and reduce retention times for highly retained compounds.[25]

  • Check for Column Issues: If peak shape degrades over time, the problem may be a clogged or contaminated guard column or a void at the head of the analytical column.[22][26]

Q2: Should I use Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) for my fluorinated compound?

A2: The choice depends primarily on the volatility and thermal stability of your analyte.

• When to use GC: GC is ideal for compounds that are volatile and thermally stable.[27] Many smaller fluorinated molecules, such as fluorinated solvents or short-chain PFAS, are sufficiently volatile for GC analysis.[28][29] However, elemental fluorine (F₂) is extremely reactive and will likely react with the column or system components before reaching the detector.[30]

• When to use HPLC: HPLC is the standard method for larger, non-volatile, or thermally labile fluorinated compounds, such as fluorinated pharmaceuticals, surfactants, and polymers.[31] Most PFAS analysis, for example, is performed using LC-MS.[31]

Protocol: Basic GC Method for Volatile Fluorinated Compounds

This protocol provides a starting point for analyzing volatile fluorinated compounds.

• System Preparation:

  • Injector: Use a split/splitless injector. Start with a split ratio of 50:1 to avoid overloading the column.

  • Liner: An inert, deactivated liner is crucial to prevent analyte degradation.

  • Column: A mid-polarity column, such as one with a 5% phenyl / 95% dimethylpolysiloxane phase, is a good starting point.

  • Carrier Gas: Use high-purity helium or hydrogen.

• Sample Preparation:

  • Dissolve the sample in a volatile, high-purity solvent (e.g., methanol, acetonitrile, or ethyl acetate).

  • Ensure the concentration is appropriate to avoid detector saturation. A starting concentration of 10-100 µg/mL is typical.

• GC Conditions:

  • Injector Temperature: 250 °C.

  • Oven Program:

    • Initial Temperature: 40 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Final Hold: Hold at 280 °C for 5 minutes.

  • Detector: A Flame Ionization Detector (FID) is suitable for general-purpose analysis. An Electron Capture Detector (ECD) is highly sensitive to halogenated compounds. A Mass Spectrometer (MS) provides the most definitive identification.

• Analysis and Optimization:

  • Inject 1 µL of the sample.

  • Evaluate the resulting chromatogram for peak shape and resolution.

  • Adjust the oven temperature program and split ratio to optimize the separation.

References

• Gauthier, J. R., & Mabury, S. A. (2022). Noise-Reduced Quantitative Fluorine NMR Spectroscopy Reveals the Presence of Additional Per- and Polyfluorinated Alkyl Substances in Environmental and Biological Samples When Compared with Routine Mass Spectrometry Methods. Analytical Chemistry, 94(7), 3278–3286. [Link]

• Gauthier, J. R., & Mabury, S. (2023). Identifying Unknown Fluorine-Containing Compounds in Environmental Samples Using 19F NMR and Spectral Database Matching. Environmental Science & Technology, 57(23), 8497–8506. [Link]

• Gerbino, D. C. (2022). Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ACS Omega, 7(15), 12763–12773. [Link]

• JEOL. (n.d.). Detection of molecular ions of fluorine compounds by GC/FI-TOFMS. JEOL Application Note. [Link]

• Koehler, G., & Fry, C. G. (2001). Fluorine NMR. University of Wisconsin-Madison. [Link]

• Kwiecień, A., & Polak, A. (2002). Solving problems fluorine 19F with NMR spectroscopy. Przeglad Lekarski, 59(4-5), 331-334. [Link]

• Malmquist, A., & Pettersson, J. (2002). Studies of signal suppression in liquid chromatography-electrospray ionization mass spectrometry using volatile ion-pairing reagents. Journal of Chromatography A, 974(1-2), 145-152. [Link]

• Przybyciel, M. (2005). Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC. LCGC North America. [Link]

• Shimadzu. (n.d.). Abnormal Peak Shapes. Shimadzu Corporation. [Link]

• UCSB Chemistry and Biochemistry. (n.d.). F19 detection. NMR Facility. [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Waters. [Link]

• Wellington Laboratories. (n.d.). Analysis of Perfluoroalkyl Anion Fragmentation Pathways for Linear and Branched Perfluorooctanoic Acids (PFOA) during LC/ESI-MS/MS. Wellington Laboratories. [Link]

• McGill University. (n.d.). Guidelines for the Safe Use of Hydrofluoric Acid. Environmental Health and Safety. [Link]

• Purdue University. (n.d.). Fluorine Safety. Department of Chemistry. [Link]

• Zhang, S., et al. (2019). High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow. Analytical Chemistry, 91(7), 4729–4736. [Link]

• Zhang, X., et al. (2022). Unravel the in-Source Fragmentation Patterns of Per- and Polyfluoroalkyl Substances during Analysis by LC-ESI-HRMS. Environmental Science & Technology, 56(15), 10635–10645. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Fragmentation of Decafluoro-p-xylene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Challenge of Perfluorinated Aromatics

Decafluoro-p-xylene (C₈F₁₀) is a perfluorinated aromatic hydrocarbon of significant interest in materials science, electronics, and as a potential building block in medicinal chemistry. Its high thermal and chemical stability, conferred by the strong carbon-fluorine bonds, also presents a unique challenge for analytical characterization. Understanding the fragmentation behavior of such molecules in mass spectrometry is crucial for their unambiguous identification, purity assessment, and for tracing their metabolic fate in biological systems.

This guide provides an in-depth analysis of the expected electron ionization (EI) mass spectrometry fragmentation pattern of decafluoro-p-xylene. Due to the limited availability of direct experimental spectra for this specific compound in public databases, this guide will deduce its fragmentation pathway based on established principles of mass spectrometry for perfluorinated compounds and by drawing a direct comparison with its well-characterized hydrocarbon analog, p-xylene (C₈H₁₀). This comparative approach offers valuable insights into the profound influence of fluorine substitution on fragmentation mechanisms.

The Guiding Principle: How Fluorine Rewrites the Fragmentation Rules

Electron ionization mass spectrometry is a "hard" ionization technique that imparts significant energy to the analyte molecule, leading to the formation of a molecular ion (M⁺˙) and subsequent fragmentation.[1] The fragmentation pathways are governed by the stability of the resulting ions and neutral losses.

The substitution of hydrogen with fluorine dramatically alters the fragmentation landscape. The high electronegativity of fluorine and the strength of the C-F bond introduce several key differences compared to hydrocarbon counterparts:

• Weak or Absent Molecular Ion: Perfluorinated compounds often exhibit a very weak or entirely absent molecular ion peak.[2][3] This is attributed to the high efficiency of fragmentation pathways that lead to more stable, fluorine-containing cations.

• Prominence of Fluorocarbon Fragments: The fragmentation spectra are often dominated by ions containing carbon and fluorine, with the trifluoromethyl cation (CF₃⁺) at m/z 69 being a particularly stable and frequently observed fragment.[4]

• Rearrangements and Complex Pathways: The presence of multiple fluorine atoms can lead to complex rearrangement processes and the formation of a variety of fluorinated ions.

Comparative Fragmentation Analysis: Decafluoro-p-xylene vs. p-Xylene

To illustrate the impact of perfluorination, we will compare the known fragmentation of p-xylene with the predicted fragmentation of decafluoro-p-xylene.

The Familiar Case: Fragmentation of p-Xylene

The mass spectrum of p-xylene is well-documented and serves as our baseline.

Caption: Fragmentation pathway of p-xylene under electron ionization.

The key features of the p-xylene spectrum are:

• Molecular Ion (m/z 106): A prominent molecular ion peak is observed.

• Base Peak (m/z 91): The most abundant ion is the tropylium ion ([C₇H₇]⁺), formed by the loss of a methyl radical (•CH₃) and subsequent rearrangement of the benzyl cation.

• Aromatic Fragments: A series of ions resulting from the loss of acetylene (C₂H₂) from the tropylium ion and other fragments, such as [C₅H₅]⁺ (m/z 65) and [C₄H₃]⁺ (m/z 51), are also characteristic.

The Predicted Pattern: Fragmentation of Decafluoro-p-xylene

Based on the principles of perfluorinated compound fragmentation, we can predict the following for decafluoro-p-xylene (MW = 386.08 g/mol ).

Caption: Predicted fragmentation pathway of decafluoro-p-xylene.

The anticipated key features for decafluoro-p-xylene are:

• Molecular Ion (m/z 386): The molecular ion is expected to be very weak or not observed at all.[2][3]

• Loss of a Trifluoromethyl Radical (m/z 317): A primary fragmentation step is the loss of a trifluoromethyl radical (•CF₃) to form the [C₇F₇]⁺ ion at m/z 317. This is analogous to the loss of a methyl radical in p-xylene.

• The Trifluoromethyl Cation (m/z 69): The cleavage of the bond between the aromatic ring and a trifluoromethyl group to form the highly stable [CF₃]⁺ cation at m/z 69 is a very probable and likely dominant fragmentation pathway.[4] This ion is expected to be the base peak.

• Fragments from the Perfluorinated Ring: Further fragmentation of the [C₇F₇]⁺ ion could lead to the loss of difluorocarbene (:CF₂) to yield [C₆F₅]⁺ (m/z 267) or other complex rearrangements. The loss of both trifluoromethyl groups could lead to a [C₆F₄]⁺˙ ion at m/z 168.

Data Summary: A Head-to-Head Comparison

The following table summarizes the key expected differences in the mass spectra of p-xylene and decafluoro-p-xylene.

Feature	p-Xylene (C₈H₁₀)	Decafluoro-p-xylene (C₈F₁₀) (Predicted)	Rationale for Difference
Molecular Weight	106.17 g/mol	386.08 g/mol	Substitution of H (1.01 amu) with F (19.00 amu).
Molecular Ion (M⁺˙)	m/z 106 (Prominent)	m/z 386 (Weak or Absent)	High fragmentation efficiency of perfluorinated compounds often leads to a diminished molecular ion peak.[2][3]
Base Peak	m/z 91 ([C₇H₇]⁺)	m/z 69 ([CF₃]⁺)	The high stability of the trifluoromethyl cation makes its formation a highly favorable fragmentation pathway.[4]
Major Fragments	m/z 77 ([C₆H₅]⁺), m/z 65 ([C₅H₅]⁺), m/z 51 ([C₄H₃]⁺)	m/z 317 ([C₇F₇]⁺), m/z 267 ([C₆F₅]⁺), m/z 168 ([C₆F₄]⁺˙)	Fragmentation is dominated by the loss of stable fluorinated species (•CF₃, :CF₂) rather than hydrogen and hydrocarbon fragments. The fragmentation of the perfluorinated ring is also distinct.[5]

Experimental Protocol: Acquiring a Mass Spectrum

For researchers wishing to acquire a mass spectrum of decafluoro-p-xylene or similar compounds, the following protocol for Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization is recommended.

Instrumentation

• Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization source.

GC Conditions

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable for separation.

MS Conditions

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 40-500

Sample Preparation

• Prepare a dilute solution of decafluoro-p-xylene (e.g., 100 µg/mL) in a volatile organic solvent such as hexane or dichloromethane.

• Inject 1 µL of the solution into the GC-MS system.

Caption: Experimental workflow for GC-MS analysis.

Conclusion: Navigating the Complex World of Fluorinated Compounds

The mass spectrometry of perfluorinated compounds like decafluoro-p-xylene presents a departure from the more familiar patterns of their hydrocarbon analogs. The dominant influence of fluorine dictates fragmentation pathways that favor the formation of stable fluorocarbon ions, often at the expense of the molecular ion. By understanding these fundamental principles and employing a comparative approach with well-known compounds such as p-xylene, researchers can confidently interpret the mass spectra of novel and complex fluorinated molecules. This knowledge is indispensable for the accurate identification and characterization of these important compounds in a wide range of scientific disciplines.

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A Senior Application Scientist's Guide to the Synthesis and Spectroscopic Validation of 1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene

Introduction: The Significance of Perfluorinated Aromatic Scaffolds

In the landscape of modern chemistry, polyfluorinated and perfluorinated aromatic compounds represent a cornerstone for innovation across diverse scientific disciplines. Their unique electronic properties, high thermal stability, and lipophilicity make them indispensable building blocks in the development of advanced polymers, liquid crystals, agrochemicals, and pharmaceuticals. The subject of this guide, 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene (also known as decafluoro-p-xylene), is a prime example of such a valuable scaffold.[1] Its fully substituted, electron-deficient aromatic ring offers a rigid and predictable core for creating complex molecular architectures.

However, the synthesis of such highly fluorinated molecules is often non-trivial, and the potential for isomeric impurities necessitates a rigorous and multi-faceted approach to structural validation. This guide provides an in-depth, experience-driven walkthrough of a plausible synthetic route and, more critically, a detailed protocol for the unambiguous confirmation of its structure using a suite of spectroscopic techniques. It is intended for researchers, chemists, and drug development professionals who require not just a recipe, but a causal understanding of the validation process.

Synthetic Pathway: Trifluoromethylation of a Polyfluorinated Precursor

The synthesis of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene can be approached through various methods, including the direct trifluoromethylation of an appropriate precursor. A common and effective strategy involves the copper-catalyzed trifluoromethylation of a halogenated aromatic compound using a suitable CF₃ source, such as (trifluoromethyl)trimethylsilane (TMSCF₃). For this guide, we will consider a hypothetical, yet chemically sound, synthesis starting from 1,2,4,5-tetrafluoro-3,6-diiodobenzene.

The rationale for this choice is twofold: the carbon-iodine bond is relatively weak and susceptible to oxidative addition in catalytic cycles, and the starting tetrafluorobenzene core is commercially available or can be synthesized via established methods.

Experimental Protocol: Synthesis

Reaction Scheme:

Step-by-Step Procedure:

• Inert Atmosphere: To a flame-dried 100 mL Schlenk flask, add 1,2,4,5-tetrafluoro-3,6-diiodobenzene (10 mmol), copper(I) iodide (CuI, 2 mmol), and potassium fluoride (KF, 20 mmol).

• Solvent and Reagent Addition: Under a positive pressure of argon, add 40 mL of anhydrous N,N-dimethylformamide (DMF). Stir the suspension for 10 minutes.

• Trifluoromethylation: Add (trifluoromethyl)trimethylsilane (TMSCF₃, 22 mmol) dropwise to the stirred suspension at room temperature.

• Reaction Conditions: Heat the reaction mixture to 80°C and stir for 24 hours. Monitor the reaction progress by gas chromatography-mass spectrometry (GC-MS) by taking small aliquots.

• Work-up: After cooling to room temperature, pour the reaction mixture into 100 mL of water and extract with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by sublimation to yield the pure 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene.

Synthesis Workflow Diagram

Caption: Synthetic route to the target compound.

Spectroscopic Validation: A Self-Validating System

The core of this guide lies in the rigorous, multi-technique validation of the synthesized product. Each spectroscopic method provides a unique piece of the structural puzzle, and together they form a self-validating system that leaves no room for ambiguity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for the structural elucidation of organic molecules, and for fluorinated compounds, ¹⁹F NMR is particularly informative.

Experimental Protocol: NMR Sample Preparation

• Dissolve approximately 10-20 mg of the purified product in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or acetone-d₆).

• Add a small amount of an internal standard. For ¹⁹F NMR, 1,4-bis(trifluoromethyl)benzene (-63.39 ppm) is a suitable choice.[2] For ¹H and ¹³C NMR, tetramethylsilane (TMS) is the standard.

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a spectrometer with a minimum field strength of 400 MHz for ¹H.

Data Interpretation and Expected Results:

Due to the high degree of symmetry in 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene, the NMR spectra are expected to be relatively simple, yet highly characteristic.

• ¹⁹F NMR: This is the most diagnostic spectrum. We expect to see two distinct signals:

  • A singlet for the two equivalent trifluoromethyl (-CF₃) groups.

  • A singlet for the four equivalent aromatic fluorine atoms. The absence of complex splitting patterns for the aromatic fluorines is a key indicator of the high symmetry of the molecule. The chemical shifts will be highly downfield, characteristic of fluorine atoms on an electron-deficient aromatic ring.

• ¹³C NMR: The proton-decoupled ¹³C NMR spectrum will also reflect the molecular symmetry, showing two signals:

  • One signal for the four equivalent aromatic carbons bonded to fluorine. This signal will appear as a triplet due to coupling with the directly attached fluorine and further coupling to the adjacent fluorines.

  • One signal for the two equivalent aromatic carbons bonded to the -CF₃ groups.

  • One signal for the two equivalent trifluoromethyl carbons, which will appear as a quartet due to coupling with the three attached fluorine atoms.

• ¹H NMR: The ¹H NMR spectrum should show no signals, confirming the complete substitution of all aromatic protons. The only visible peaks should be from residual non-deuterated solvent or the internal standard.

Expected NMR Data Summary

Nucleus	Expected Chemical Shift (ppm)	Multiplicity	Assignment
¹⁹F	~ -60 to -70	Singlet	2 x -CF₃
¹⁹F	~ -130 to -150	Singlet	4 x Ar-F
¹³C	~ 120-130	Quartet (¹JCF ≈ 270-280 Hz)	2 x -CF₃
¹³C	~ 140-150	Complex Multiplet	4 x C-F
¹³C	~ 110-120	Complex Multiplet	2 x C-CF₃

Mass Spectrometry (MS)

Mass spectrometry provides the crucial confirmation of the molecular weight and offers insights into the molecule's fragmentation pattern, which serves as a structural fingerprint.

Experimental Protocol: Mass Spectrometry

• Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Analyze using a high-resolution mass spectrometer (HRMS) with an appropriate ionization technique, such as electron ionization (EI) or chemical ionization (CI).

Data Interpretation and Expected Results:

• Molecular Ion Peak (M⁺): The primary piece of evidence is the molecular ion peak. For C₈F₁₀, the expected exact mass is 286.0696 g/mol .[1] High-resolution mass spectrometry should confirm this mass to within a few parts per million, ruling out other elemental compositions.

• Fragmentation Pattern: Trifluoromethylated aromatic compounds often exhibit characteristic fragmentation patterns.[3] A common fragmentation pathway is the loss of a trifluoromethyl radical (•CF₃), leading to a significant peak at M-69. Another potential fragmentation is the loss of difluorocarbene (:CF₂), which can occur from the trifluoromethyl group.[3]

Expected Mass Spectrometry Data

m/z (Exact Mass)	Assignment
286.0696	[M]⁺
217.0728	[M - CF₃]⁺

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups and the overall aromatic nature of the compound.

Experimental Protocol: IR Spectroscopy

• The sample can be analyzed as a thin film on a salt plate (if liquid), as a KBr pellet (if solid), or using an Attenuated Total Reflectance (ATR) accessory.

• Acquire the spectrum over the range of 4000-400 cm⁻¹.

Data Interpretation and Expected Results:

The IR spectrum of a fluorinated aromatic compound is typically dominated by strong carbon-fluorine stretching vibrations.[4][5]

• C-F Stretching: Expect very strong and characteristic absorption bands in the region of 1100-1350 cm⁻¹ corresponding to the C-F bonds of the trifluoromethyl groups.

• Aromatic C-F Stretching: Strong absorptions in the 1000-1100 cm⁻¹ region are characteristic of C-F bonds directly attached to the aromatic ring.

• Aromatic Ring Vibrations: The characteristic C=C stretching vibrations of the benzene ring will appear in the 1450-1600 cm⁻¹ region.[6][7]

Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
1450-1600	Medium	Aromatic C=C stretch
1100-1350	Strong	C-F stretch (-CF₃)
1000-1100	Strong	Aromatic C-F stretch

Comprehensive Validation Workflow

The synergy of these techniques provides an unassailable validation of the target structure. The workflow ensures that each piece of data corroborates the others, leading to a confident structural assignment.

Caption: Integrated workflow for spectroscopic validation.

Conclusion

The synthesis of highly specialized molecules like 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene is only half the battle. As demonstrated in this guide, true scientific rigor lies in the comprehensive and orthogonal validation of the product's structure. By systematically applying NMR (¹⁹F, ¹³C, ¹H), mass spectrometry, and IR spectroscopy, researchers can create a self-validating data package that confirms the molecular weight, connectivity, and functional group composition of the target compound. This meticulous approach not only ensures the integrity of the current research but also provides the solid foundation upon which future innovations in materials science and drug discovery will be built.

References

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A Comparative Guide to 1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene: A Versatile Building Block in Advanced Materials

For researchers, scientists, and drug development professionals, the quest for novel molecular scaffolds with unique properties is perpetual. Among the array of fluorinated aromatic compounds, 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene, also known commercially as perfluoro-p-xylene, emerges as a compelling building block for the synthesis of high-performance polymers, advanced liquid crystals, and as a specialized solvent in organic synthesis. This guide provides an in-depth comparison of its performance with alternative materials, supported by experimental data, to illuminate its potential in various research and development endeavors.

Introduction to a Highly Fluorinated Arene

1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene (PFX) is a unique aromatic compound characterized by a benzene ring fully substituted with fluorine atoms and two trifluoromethyl groups. This extensive fluorination imparts exceptional thermal stability, chemical inertness, and unique electronic properties. These characteristics make it a valuable monomer and intermediate in the synthesis of materials designed to withstand harsh environments and exhibit specific functionalities.

Core Properties and Molecular Characteristics

The defining features of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene stem from the high electronegativity and steric bulk of its fluorine and trifluoromethyl substituents. These groups create a highly electron-deficient aromatic ring, which influences its reactivity and intermolecular interactions.

Table 1: Key Physicochemical Properties of 1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene

Property	Value	Source
Molecular Formula	C₈F₁₀	[1]
Molecular Weight	286.07 g/mol	[1]
Boiling Point	420.26 K (147.11 °C)	[2]
Melting Point	279.68 K (6.53 °C)	[2]
Ionization Energy	9.90 eV	[2]
logP (octanol/water)	4.281	[2]

The high LogP value indicates significant hydrophobicity, a common trait of highly fluorinated compounds.

Applications in Polymer Science: Crafting Robust Materials

One of the most significant applications of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene is as a monomer in the synthesis of high-performance fluoropolymers. These polymers often exhibit superior properties compared to conventional non-fluorinated or partially fluorinated analogs.

High-Performance Ionomers for Fuel Cell Membranes

A critical application lies in the development of proton exchange membranes (PEMs) for fuel cells. Ionomers derived from PFX have shown promise as alternatives to the widely used Nafion®.

Comparison with Nafion®:

Polymers synthesized from PFX can be functionalized with sulfonic acid groups to create proton-conducting materials. Research has shown that arylene main-chain ionomers based on PFX exhibit excellent chemical and thermal stability.

Table 2: Comparative Performance of PFX-based Ionomers and Nafion®

Property	PFX-based Ionomer (example)	Nafion® 212
Proton Conductivity (80 °C)	1.15 S cm⁻¹ (SGO)	0.56 S cm⁻¹
Thermal Decomposition Temp.	> 400 °C	~300 °C

Note: SGO (sulfonated graphene oxide) is presented as a GO-based membrane, with conductivity values provided for comparison context. Specific PFX-based ionomer conductivity can vary based on the copolymer and sulfonation degree.

The enhanced thermal stability of PFX-based polymers can be attributed to the strong C-F and C-CF₃ bonds, offering an advantage in high-temperature fuel cell applications. While Nafion® has been the industry standard, its performance can degrade at temperatures above 80°C.[3]

Experimental Protocol: Synthesis of Poly(arylene ether)s from Perfluoro-p-xylene

This protocol outlines a general procedure for the synthesis of poly(arylene ether)s, a common class of polymers prepared from PFX.

• Monomer Preparation: In a nitrogen-purged flask, dissolve equimolar amounts of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene and a bisphenol (e.g., Bisphenol A) in a high-boiling aprotic polar solvent such as N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP).

• Base Addition: Add an excess of a weak base, typically potassium carbonate, to the mixture. This acts as a scavenger for the hydrofluoric acid byproduct.

• Polymerization: Heat the reaction mixture to a temperature between 150-180°C and maintain for several hours under a continuous nitrogen flow. The progress of the polymerization can be monitored by the increase in viscosity of the solution.

• Precipitation and Purification: After cooling to room temperature, the viscous polymer solution is poured into a non-solvent like methanol or water to precipitate the polymer.

• Washing and Drying: The precipitated polymer is then filtered, washed extensively with deionized water and methanol to remove any residual solvent and salts, and finally dried in a vacuum oven at 80-100°C until a constant weight is achieved.

Copolymerization for Tailored Properties:

Copolymerization of PFX with other fluorinated or non-fluorinated monomers allows for the fine-tuning of material properties such as gas permeability and mechanical strength. Incorporating bulky side groups can disrupt chain packing, leading to increased fractional free volume and enhanced gas permeability.[4][5]

Workflow for Polymer Synthesis and Characterization

Caption: General workflow for the synthesis and characterization of poly(arylene ether)s from PFX.

Dielectric Materials for Electronics

The low polarizability of the C-F bond and the symmetrical nature of the PFX molecule make its derived polymers attractive candidates for low-dielectric constant (low-k) materials in the electronics industry. Low-k materials are crucial for reducing signal delay and cross-talk in integrated circuits. Polymers derived from PFX can exhibit dielectric constants significantly lower than traditional materials like silicon dioxide (~3.9). Some fluorinated polymers have been reported with dielectric constants in the range of 2.17 to 2.58 at 1 MHz.[6][7]

A Specialized Solvent for Catalysis and Synthesis

The unique properties of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene also lend themselves to its use as a specialized solvent in organic chemistry.

Comparison with Conventional Solvents:

Highly fluorinated solvents are known for their distinct solubility characteristics, often being immiscible with both polar and non-polar organic solvents, leading to the concept of "fluorous" chemistry. This property can be exploited for catalyst recovery and product purification.[8]

Table 3: Comparison of PFX with Other Solvents

Property	1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene	Toluene	Dichloromethane
Polarity	Low	Low	Medium
Boiling Point	147 °C	111 °C	40 °C
Chemical Inertness	High	Moderate	Moderate

The high boiling point and chemical inertness of PFX make it suitable for reactions requiring elevated temperatures and harsh reagents where conventional solvents might decompose. For instance, in certain catalytic oxidations, fluorinated solvents have been shown to enhance selectivity and yield compared to acetonitrile.[1]

Experimental Protocol: Catalytic Oxidation using a Fluorinated Solvent System

This protocol illustrates a general approach where a fluorinated solvent like PFX could be beneficial.

• Reaction Setup: In a reaction vessel, dissolve the substrate in 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene.

• Catalyst Addition: Add the catalyst (e.g., a metal complex). If the catalyst is not fluorous-soluble, a fluorous-tagged catalyst can be used for facile separation.

• Reaction Conditions: Heat the mixture to the desired temperature and add the oxidant (e.g., hydrogen peroxide) dropwise.

• Work-up and Catalyst Recovery: After the reaction is complete, cool the mixture. If a fluorous-tagged catalyst is used, a simple liquid-liquid extraction with a fluorous solvent can separate the catalyst from the organic product phase.

• Product Isolation: The product can then be isolated from the non-fluorous solvent by standard techniques like evaporation or crystallization.

Logical Relationship in Fluorous Catalysis

Caption: Simplified representation of a fluorous biphasic catalysis system.

Building Blocks for Liquid Crystals

The rigid, rod-like structure and the presence of highly polar C-F bonds make fluorinated benzenes, including derivatives of PFX, interesting candidates for the synthesis of liquid crystals. The introduction of fluorine atoms can significantly influence the mesomorphic properties, such as the clearing point and the dielectric anisotropy, of liquid crystalline materials. Fluorine substitution has been shown to enhance the dipole moment of molecules, which can influence their alignment in an electric field, a key principle in display technologies.[9]

Conclusion

1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene stands out as a highly versatile and valuable building block in the field of materials science and organic synthesis. Its unique combination of thermal stability, chemical inertness, and tunable electronic properties allows for the creation of advanced polymers with superior performance in demanding applications such as fuel cell membranes and low-dielectric materials. Furthermore, its potential as a specialized solvent opens up new avenues for efficient catalytic processes and product purification. While direct, extensive comparative data with a wide range of alternatives is still an area of active research, the existing evidence strongly suggests that 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene offers significant advantages in the development of next-generation materials and chemical technologies. Further exploration of its copolymerization with diverse monomers and its application in asymmetric catalysis is warranted to fully unlock its potential.

References

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A Researcher's Guide to Purity Assessment of Commercial 1,2,4,5-Tetrafluoro-3,6-bis(trifluoromethyl)benzene

In the landscape of advanced materials and pharmaceutical development, the chemical purity of reagents is not merely a matter of quality control; it is the bedrock upon which reliable and reproducible research is built. This is particularly true for highly fluorinated aromatic compounds such as 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene, also known as decafluoro-p-xylene. Its unique electronic properties and thermal stability make it a valuable building block in the synthesis of polymers, liquid crystals, and bioactive molecules. However, the very nature of its synthesis can lead to a range of impurities that can significantly impact downstream applications.

This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of commercial 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene. We will delve into the technical nuances of each method, providing field-proven insights and detailed experimental protocols to empower researchers, scientists, and drug development professionals to make informed decisions about the quality of this critical reagent.

The Importance of Purity: Understanding Potential Contaminants

The purity of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene is paramount, as even trace impurities can alter reaction kinetics, introduce structural defects in polymers, or lead to undesirable side products in complex syntheses. The potential impurities in a commercial batch are often a direct reflection of the synthetic route employed. Common synthetic pathways include the fluorination of a chlorinated precursor or the trifluoromethylation of a fluorinated benzene derivative.

These processes can result in a variety of structurally similar impurities, which can be challenging to separate and identify. Potential impurities may include:

• Isomeric Impurities: Incomplete or over-fluorination/trifluoromethylation can lead to the presence of isomers with varying degrees of substitution.

• Residual Starting Materials: Unreacted precursors from the synthesis.

• Chlorinated Analogs: If the synthesis involves a chlorination/fluorination exchange, residual chlorinated species may persist.

• Solvent Residues: Trapped solvents from the purification process.

Given the subtle structural differences between the target molecule and its potential impurities, a multi-pronged analytical approach is essential for a comprehensive purity assessment.

A Comparative Analysis of Purity Assessment Techniques

No single analytical technique can provide a complete picture of a compound's purity. Therefore, a combination of chromatographic and spectroscopic methods, alongside elemental analysis, is recommended for a thorough evaluation. This guide will compare Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), ¹⁹F Nuclear Magnetic Resonance (¹⁹F NMR) Spectroscopy, and Elemental Analysis.

Gas Chromatography-Mass Spectrometry (GC-MS): The Workhorse for Volatile Impurities

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. Its high resolution and sensitivity make it ideal for detecting trace impurities with different boiling points and polarities.

Causality Behind Experimental Choices: The choice of a suitable GC column is critical for separating structurally similar fluorinated compounds. A mid-polarity column, such as one with a wax-based stationary phase, is often effective for resolving isomers of aromatic compounds.[1] The temperature program is designed to ensure the elution of the high-boiling point analyte while providing sufficient separation from potential lower-boiling point impurities.

Experimental Protocol: GC-MS Analysis

Parameter	Value	Rationale
GC Column	Agilent HP-INNOWax (30 m x 0.25 mm, 0.25 µm) or equivalent	A polar wax column provides good selectivity for aromatic isomers.[1]
Injector Temperature	250 °C	Ensures complete vaporization of the analyte and impurities.
Oven Program	Initial 100 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 5 min	A temperature ramp allows for the separation of compounds with a range of boiling points.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Inert carrier gas with optimal flow rate for good resolution.
Injection Volume	1 µL (splitless injection)	Maximizes sensitivity for trace impurity detection.
MS Detector	Electron Ionization (EI) at 70 eV	Standard ionization method providing reproducible fragmentation patterns for library matching.
Mass Range	50-500 m/z	Covers the expected mass range of the analyte and potential impurities.

Data Interpretation: The resulting chromatogram will show peaks corresponding to the main component and any impurities. The mass spectrum of each peak can be compared to a spectral library for identification. Quantification is achieved by comparing the peak area of each impurity to that of the main component, assuming similar response factors.

¹⁹F Nuclear Magnetic Resonance (¹⁹F NMR) Spectroscopy: A Direct Look at the Fluorine Environment

¹⁹F NMR is an exceptionally powerful tool for the analysis of fluorinated compounds due to the 100% natural abundance and high gyromagnetic ratio of the ¹⁹F nucleus. It provides direct information about the chemical environment of each fluorine atom in the molecule, making it highly sensitive to subtle structural changes.

Causality Behind Experimental Choices: The large chemical shift dispersion in ¹⁹F NMR allows for the clear resolution of signals from different fluorine environments, making it ideal for identifying and quantifying fluorinated impurities. The use of an internal standard with a known concentration and a distinct ¹⁹F signal is crucial for accurate quantification. 1,4-bis(trifluoromethyl)benzene is a suitable internal standard as its trifluoromethyl groups give a sharp singlet that is unlikely to overlap with the signals of the analyte or its impurities.[2]

Experimental Protocol: ¹⁹F NMR Analysis

Parameter	Value	Rationale
Spectrometer	400 MHz or higher	Higher field strength provides better signal dispersion and sensitivity.
Solvent	CDCl₃ or Acetone-d₆	Common deuterated solvents that dissolve the analyte.
Internal Standard	1,4-bis(trifluoromethyl)benzene (known concentration)	Provides a reference for chemical shift and quantification.
Pulse Sequence	Standard single-pulse experiment	Sufficient for routine purity analysis.
Relaxation Delay (d1)	5 x T₁ of the slowest relaxing nucleus	Ensures complete relaxation between scans for accurate integration.
Number of Scans	128 or higher	Improves signal-to-noise ratio for detecting low-level impurities.

Data Interpretation: The ¹⁹F NMR spectrum of pure 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene should exhibit two main signals: a multiplet for the aromatic fluorines and a singlet for the trifluoromethyl groups. The presence of additional signals indicates impurities. The chemical shifts and coupling patterns of these impurity signals can provide valuable information about their structure. Purity is determined by integrating the signals of the main component and the impurities and comparing them to the integral of the internal standard.

High-Performance Liquid Chromatography (HPLC): Versatility for a Range of Impurities

HPLC is a versatile separation technique that can be adapted to a wide range of analytes, including those that are not amenable to GC analysis due to low volatility or thermal instability. For highly fluorinated compounds, reversed-phase HPLC is a common choice.

Causality Behind Experimental Choices: The separation of fluorinated compounds by reversed-phase HPLC can be challenging due to their hydrophobic and lipophobic nature. The use of a fluorinated stationary phase or a mobile phase containing a fluorinated alcohol can enhance selectivity.[3][4] A gradient elution is often necessary to resolve compounds with different polarities effectively.

Experimental Protocol: HPLC Analysis

Parameter	Value	Rationale
HPLC Column	Fluorinated C8 or C18 column (e.g., 4.6 x 150 mm, 3.5 µm)	Provides unique selectivity for fluorinated compounds.[5]
Mobile Phase A	Water	Aqueous component of the mobile phase.
Mobile Phase B	Acetonitrile or Methanol (with 0.1% Trifluoroacetic Acid)	Organic component of the mobile phase; TFA improves peak shape.
Gradient	50% B to 100% B over 20 minutes	A gradient elution is necessary to elute the highly retained analyte and separate it from impurities.
Flow Rate	1.0 mL/min	Standard flow rate for analytical HPLC.
Column Temperature	40 °C	Elevated temperature can improve peak shape and reduce viscosity.[3]
Detection	UV at 254 nm	Aromatic ring provides UV absorbance for detection.

Data Interpretation: The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram. It is important to note that this method assumes all components have a similar UV response at the chosen wavelength.

Elemental Analysis: The Ultimate Confirmation of Composition

Elemental analysis provides the fundamental percentage composition of carbon, hydrogen, and in this case, fluorine. It serves as a final, absolute confirmation of the compound's identity and purity, especially when calibrated against a certified reference material.

Causality Behind Experimental Choices: The high fluorine content and thermal stability of 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene require specific combustion conditions to ensure complete decomposition and conversion of fluorine to a detectable form. Modern elemental analyzers designed for fluorine-containing compounds utilize a high-temperature combustion furnace and specialized absorption traps.

Experimental Protocol: Elemental Analysis

Parameter	Value	Rationale
Instrument	CHN/F Elemental Analyzer	Specifically designed for the analysis of fluorine-containing compounds.
Combustion Temperature	~1000 °C	Ensures complete combustion of the thermally stable analyte.
Fluorine Adsorbent	Specialized metal oxides	Traps the fluorine as a metal fluoride for subsequent quantification.
Calibration	Certified fluorine-containing standard (e.g., 5-(Trifluoromethyl)uracil)	Ensures accuracy and traceability of the measurement.

Data Interpretation: The experimentally determined weight percentages of C, H, and F are compared to the theoretical values for C₈F₁₀. A close correlation between the experimental and theoretical values is a strong indicator of high purity.

Summary of Methodologies and Data Comparison

Analytical Technique	Principle	Information Obtained	Key Advantages	Key Limitations
GC-MS	Separation by volatility and polarity, detection by mass	Identification and quantification of volatile impurities	High resolution, high sensitivity, structural information from mass spectra	Not suitable for non-volatile or thermally labile impurities
¹⁹F NMR	Nuclear magnetic resonance of the ¹⁹F nucleus	Direct structural information, precise quantification of fluorinated impurities	High specificity, quantitative without response factor assumptions	May not detect non-fluorinated impurities, requires expensive instrumentation
HPLC	Separation by polarity	Quantification of non-volatile impurities and isomers	Versatile, applicable to a wide range of compounds	Purity based on area percent assumes equal detector response
Elemental Analysis	Combustion and detection of elemental composition	Absolute confirmation of elemental composition	Provides fundamental purity information	Does not identify or quantify individual impurities

Conclusion: A Holistic Approach to Ensuring Quality

The purity assessment of commercial 1,2,4,5-tetrafluoro-3,6-bis(trifluoromethyl)benzene demands a meticulous and multi-faceted analytical strategy. No single technique is sufficient to provide a complete purity profile. By combining the strengths of GC-MS for volatile impurities, ¹⁹F NMR for a detailed look at the fluorinated species, HPLC for broader impurity screening, and elemental analysis for ultimate compositional verification, researchers can be confident in the quality of this critical reagent. This integrated approach not only ensures the reliability and reproducibility of experimental results but also upholds the principles of scientific integrity in the pursuit of innovation.

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